6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline

• CAS: 16620-96-5

Core Science & Biosynthesis

in vitro receptor binding profile of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline

An In-Depth Technical Guide to the In Vitro Receptor Binding Profile of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline

Introduction

6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline, also known by its synonym O-Methylcorypalline, is a member of the tetrahydroisoquinoline (THIQ) class of compounds.[1] The THIQ scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural alkaloids and synthetic molecules with a wide array of biological activities.[2] While comprehensive public data on the broad receptor binding profile of the parent compound, 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline, is limited, extensive research into its derivatives has revealed a strong propensity for high-affinity interactions with specific central nervous system (CNS) targets. This guide provides an in-depth analysis of the known receptor binding landscape of this structural class, focusing on the most prominently investigated targets: the sigma-2 (σ₂) and dopamine D3 receptors. For researchers and drug development professionals, understanding the foundational interactions of this scaffold is crucial for the rational design of novel, selective, and potent therapeutic agents.

Core Compound Profile

Property	Value	Source
IUPAC Name	6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinoline	[1]
Synonyms	O-Methylcorypalline, N-Methylheliamine	[1]
CAS Number	16620-96-5	[1]
Molecular Formula	C₁₂H₁₇NO₂	[1]
Molecular Weight	207.27 g/mol	[1]

Key Receptor Interactions of the Tetrahydroisoquinoline Scaffold

While a detailed multi-receptor profile for the parent O-Methylcorypalline is not extensively documented in publicly accessible literature, structure-activity relationship (SAR) studies on its derivatives have consistently highlighted two major receptor families as primary targets. The 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline core serves as a highly effective scaffold for achieving potent and selective binding to both sigma-2 and dopamine D3 receptors.

Sigma-2 (σ₂) Receptor / TMEM97

The sigma-2 (σ₂) receptor, now identified as Transmembrane Protein 97 (TMEM97), is a compelling therapeutic target, particularly in oncology and neurodegenerative diseases.[3][4] It is overexpressed in proliferating tumor cells and is involved in cellular signaling pathways that regulate cell survival and death.[3][5] Derivatives of the 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline scaffold have been synthesized and shown to possess high affinity and selectivity for the σ₂ receptor.

Quantitative Binding Data for Key Derivatives

Compound	Modification from Core	Ki (σ₂ Receptor) [nM]	Ki (σ₁ Receptor) [nM]	Selectivity (σ₁/σ₂)	Reference
Derivative 1	N-substituted with 4-(4-methoxyphenyl)butan-2-yl	0.59 ± 0.02	48.4 ± 7.7	82	This is a conceptual representation based on data for [(±)-7] in a cited study.[6]
Derivative 2	N-substituted benzamide	5-6	Low Affinity	High	This represents a class of compounds from a cited study.[7]

These data underscore the significance of the 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline core in achieving sub-nanomolar affinity for the σ₂ receptor, making it a foundational structure for the development of PET imaging agents and potential therapeutics.

Dopamine D3 Receptor

The dopamine D3 receptor (D3R) is a G-protein coupled receptor (GPCR) belonging to the D2-like family.[8][9] It is primarily expressed in the limbic regions of the brain and is implicated in cognition, emotion, and motivation.[8] Consequently, D3R is a key target for antipsychotics and treatments for substance abuse disorders. The 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline motif is a recognized "headgroup" in the design of potent and selective D3R antagonists.

Quantitative Binding Data for a Key Derivative

Compound	Modification from Core	Ki (D3 Receptor) [nM]	Ki (D2 Receptor) [nM]	Ki (D1 Receptor) [nM]	Reference
Derivative 3	N-substituted with a specific arylamide "tail"	6.3	>10,000	>10,000	This is a conceptual representation based on data for compound 7 in a cited study.[10]

The high affinity and selectivity of these derivatives for the D3R highlight the utility of the core scaffold in designing CNS-active agents with precise molecular targets.

Experimental Protocols

To ensure the trustworthiness and reproducibility of binding data, standardized in vitro assays are paramount. The following are step-by-step methodologies for conducting radioligand binding assays for the sigma-2 and dopamine D3 receptors.

Protocol 1: Sigma-2 (σ₂) Receptor Radioligand Binding Assay

This protocol is a competitive inhibition assay designed to determine the binding affinity (Ki) of a test compound for the σ₂ receptor.

Caption: Workflow for a Sigma-2 Receptor Radioligand Binding Assay.

Step-by-Step Methodology:

• Membrane Preparation: Prepare membrane homogenates from a tissue source rich in σ₂ receptors (e.g., guinea pig liver) or from cells engineered to express the receptor.[11] The tissue is homogenized in a suitable buffer, followed by differential centrifugation to isolate the membrane fraction. The final pellet is resuspended, and protein concentration is determined.

• Assay Setup: In a 96-well plate, combine the membrane preparation, the radioligand, and the test compound.[11]

  • Radioligand: [³H]Di-o-tolylguanidine ([³H]DTG) is commonly used.[11]

  • σ₁ Masking: Since [³H]DTG also binds to σ₁ receptors, a high concentration of a selective σ₁ ligand (e.g., (+)-pentazocine) is added to "mask" or block these sites, ensuring that the measured binding is specific to σ₂ receptors.[11]

  • Test Compound: Add the test compound across a range of concentrations to generate a competition curve.

  • Controls: Include wells for "total binding" (no test compound) and "non-specific binding" (a high concentration of a known σ₂ ligand like haloperidol to displace all specific binding).[12]

• Incubation: Incubate the plates, typically at 37°C for 150 minutes, to allow the binding to reach equilibrium.[11]

• Termination and Filtration: Rapidly terminate the reaction by vacuum filtration through glass fiber filters (e.g., GF/C) that have been pre-soaked in a solution like 0.3% polyethylenimine (PEI) to reduce non-specific binding of the radioligand to the filter.[13]

• Washing: Quickly wash the filters with ice-cold buffer to remove any unbound radioligand.[13]

• Detection: Place the filters in scintillation vials, add a scintillation cocktail, and measure the radioactivity using a scintillation counter.[13]

• Data Analysis: Calculate the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). Convert the IC₅₀ value to the inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.[13]

Protocol 2: Dopamine D3 Receptor Radioligand Binding Assay

This protocol outlines a competitive binding assay to determine the Ki of a test compound for the D3 receptor.

Caption: Workflow for a Dopamine D3 Receptor Radioligand Binding Assay.

Step-by-Step Methodology:

• Membrane Preparation: Use membranes from cell lines (e.g., CHO, Sf9) stably expressing the human recombinant dopamine D3 receptor.[14][15] This ensures a high density of the target receptor and avoids interference from other dopamine receptor subtypes. Prepare membranes as described in the previous protocol.

• Assay Setup: In a 96-well plate, combine the D3 receptor-containing membranes (e.g., 10 µg protein), the radioligand, and the test compound in a suitable binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 2 mM CaCl₂, pH 7.4).[14][16]

  • Radioligand: [³H]Spiperone is a commonly used radioligand for D2-like receptors.[14][15]

  • Test Compound: Add the test compound across a range of concentrations.

  • Controls: Include wells for total binding (no test compound) and non-specific binding (a high concentration of a known D2/D3 antagonist like (+)-butaclamol or haloperidol).[14][15]

• Incubation: Incubate the plates for 2-3 hours at room temperature (e.g., 25°C) to reach equilibrium.[14]

• Termination and Filtration: Terminate the assay by rapid vacuum filtration through glass fiber filters, followed by washing with ice-cold buffer (e.g., PBS).[14]

• Detection and Analysis: Perform scintillation counting and data analysis as described in the σ₂ receptor protocol to determine the IC₅₀ and Ki values for the test compound at the D3 receptor.[14]

Signaling Pathways

Sigma-2 (σ₂) Receptor / TMEM97 Signaling

The σ₂/TMEM97 receptor is involved in a variety of cellular processes, including cholesterol homeostasis and cell proliferation.[4] Its signaling is complex and can be initiated by ligand binding, leading to the modulation of downstream pathways. In cancer cells, σ₂ receptor ligands can induce cell death through multiple mechanisms, including the regulation of key signaling proteins.[5]

Caption: Simplified Sigma-2 (σ₂) Receptor Signaling Pathways.

Dopamine D3 Receptor Signaling

The D3 receptor is a member of the D2-like family and primarily couples to inhibitory G proteins (Gi/Go).[8] The canonical signaling pathway involves the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

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Unveiling the Neuropharmacological Profile of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline: Mechanisms, Targets, and Therapeutic Potential

Executive Summary

The development of novel therapeutics for central nervous system (CNS) disorders increasingly relies on polypharmacological scaffolds that can modulate multiple interconnected neural pathways. 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline —also known in the literature as O-methylcorypalline , N-methylheliamine , or Compound 3c —is a naturally occurring tetrahydroisoquinoline alkaloid that has emerged as a compelling lead compound in neuropharmacology[1][2]. Originally isolated from cacti such as Pachycereus pringlei, this compound acts as a highly selective antagonist at the α4β2 neuronal nicotinic acetylcholine receptor (nAChR) while simultaneously exerting weak inhibitory effects on monoamine oxidases (MAO-A/B) and monoamine transporters (SERT/NET)[2][3]. This whitepaper dissects the structural pharmacology, mechanistic pathways, and experimental validation of this unique molecule, providing a comprehensive guide for drug development professionals.

Chemical Identity and Structural Pharmacology

At its core, 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is a conformationally restricted analogue of dopamine[3]. The rigid tetrahydroisoquinoline (THIQ) bicyclic ring system locks the ethylamine side chain of the dopamine pharmacophore into a specific spatial orientation.

In the context of nAChR drug discovery, this compound was identified as a simplified analogue of aromatic Erythrina alkaloids (such as dihydro-β-erythroidine, or DHβE)[2]. By stripping away the complex tetracyclic core of DHβE and retaining only the critical dimethoxy-substituted A-ring and the basic nitrogen of the B-ring, researchers successfully isolated the minimal pharmacophore required for α4β2 nAChR antagonism[2]. The basic tertiary amine (which is protonated at physiological pH) is essential for anchoring the molecule via cation-π interactions to the conserved aromatic residues (e.g., tryptophan and tyrosine) in the orthosteric binding pocket of the nAChR.

Polypharmacological Mechanism of Action

Primary Target: α4β2 nAChR Antagonism

The most prominent pharmacological feature of O-methylcorypalline is its potent and highly selective antagonism at the α4β2 nAChR subtype[2]. The α4β2 receptors are the most abundant nAChRs in the mammalian brain and are heavily implicated in the pathophysiology of depression, nicotine addiction, and cognitive disorders.

The compound displays sub-micromolar binding affinity for the α4β2 receptor and exhibits an exceptional >300-fold selectivity over other closely related subtypes, including α4β4, α3β4, and the homomeric α7 receptor[2]. By competitively blocking the α4β2 orthosteric site, the compound dampens cholinergic overactivation. According to the cholinergic-aminergic hypothesis of depression, hyperactive cholinergic signaling in the brain exacerbates depressive phenotypes; thus, selective α4β2 antagonism serves as a potent mechanism for mood regulation[2].

Secondary Targets: Monoaminergic Modulation

Because of its structural mimicry of dopamine, the compound also interacts with the monoaminergic system, providing a synergistic dual-action profile:

• Enzyme Inhibition: It functions as a weak, reversible monoamine oxidase inhibitor (MAOI), targeting both MAO-A ( Ki​=27μM ) and MAO-B ( Ki​=29μM )[2].

• Transporter Inhibition: It exhibits low-affinity inhibitory activity at the human serotonin transporter (hSERT) and norepinephrine transporter (hNET)[3].

While these monoaminergic effects are weak in isolation, their combination with potent α4β2 antagonism creates a multi-target network effect that enhances extracellular concentrations of dopamine, serotonin, and norepinephrine.

Multi-target neuropharmacological mechanism of O-methylcorypalline.

Quantitative Pharmacological Profile

To facilitate rapid comparison, the in vitro binding affinities and functional potencies of 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline across its known targets are summarized below[2][3].

Target Macromolecule	Affinity / Potency Metric	Selectivity Profile & Notes
α4β2 nAChR	Sub-micromolar ( Ki​ )	>300-fold selective over α4β4, α3β4, and α7.
MAO-A	Ki​=27μM	Weak, reversible inhibition.
MAO-B	Ki​=29μM	Weak, reversible inhibition.
hSERT	IC50​=46.7±7.1μM	Weak reuptake inhibition.
hNET	IC50​=128.9±15.0μM	Weak reuptake inhibition.

In Vivo Efficacy: Antidepressant-like Phenotype

The therapeutic culmination of this polypharmacology is best observed in behavioral models of depression. In the Mouse Forced Swim Test (FST) , systemic administration of O-methylcorypalline at 30 mg/kg produced a significant antidepressant-like effect, characterized by a marked increase in active swimming behaviors and a reduction in immobility time[2].

Causality & Logic: The relatively high dose required in vivo (30 mg/kg compared to 3 mg/kg for the reference antagonist DHβE) suggests that the behavioral phenotype is not driven solely by nAChR antagonism[2]. Instead, it is the synergistic convergence of α4β2 blockade and the elevation of synaptic monoamines (via MAO/SERT/NET inhibition) that drives the robust behavioral response.

Experimental Methodologies

To ensure scientific trustworthiness and reproducibility, the following self-validating protocols are standard for evaluating THIQ-based nAChR antagonists.

Protocol 1: Radioligand Binding Assay for nAChR Subtype Selectivity

This protocol determines the binding affinity ( Ki​ ) of the compound at the α4β2 receptor.

• Membrane Preparation: Harvest COS7 or HEK293 cells stably expressing human α4β2 nAChRs. Homogenize the cell pellets in ice-cold Tris-HCl buffer (50 mM, pH 7.4) and centrifuge at 40,000 × g for 20 minutes. Resuspend the membrane pellet in fresh buffer.

• Radioligand Incubation: In a 96-well plate, incubate 50 μg of membrane protein with 0.5 nM [3H] epibatidine (a high-affinity α4β2 radioligand) and varying concentrations of the test compound ( 10−10 to 10−4 M) for 2 hours at room temperature.

• Non-Specific Binding (Self-Validation): Define non-specific binding in parallel wells using an excess of a known competitor, such as 10 μM (−)-nicotine or 300 μM cytisine. This ensures the signal measured is strictly orthosteric.

• Filtration and Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine. Causality: Polyethylenimine neutralizes the negative charge of the glass fibers, preventing non-specific adherence of the positively charged radioligand and drastically improving the signal-to-noise ratio.

• Quantification: Wash filters three times with ice-cold buffer, transfer to scintillation vials, add scintillation cocktail, and quantify bound radioactivity using a liquid scintillation counter. Calculate IC50​ using non-linear regression and convert to Ki​ via the Cheng-Prusoff equation.

Protocol 2: Mouse Forced Swim Test (FST)

• Habituation: 24 hours prior to testing, place adult male mice in vertical glass cylinders (height 25 cm, diameter 10 cm) filled with 24°C water to a depth of 10 cm for 15 minutes. This induces a state of behavioral despair.

• Dosing: On the test day, administer 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (30 mg/kg, i.p.) or a vehicle control 30 minutes prior to the test. Include a positive control group (e.g., Fluoxetine 20 mg/kg or DHβE 3 mg/kg).

• Testing Phase: Place the mice back into the water cylinders for a 6-minute session. Record the session using an overhead video tracking system.

• Behavioral Scoring: Discard the first 2 minutes (acclimation). During the final 4 minutes, quantify the time spent immobile (floating with only minimal movements required to keep the head above water) versus active escape behaviors (swimming and climbing).

• Validation: To rule out false positives caused by generalized psychostimulant effects, a parallel cohort must undergo an Open Field Test to verify that the compound does not artificially hyper-inflate baseline locomotor activity.

Experimental workflow for nAChR antagonist validation.

Future Directions in Drug Development

The polypharmacological nature of 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline makes it an exceptional scaffold for future drug design. Recent medicinal chemistry efforts have explored the quaternization of the tertiary amine (e.g., N-methylation to form tetrahydroisoquinolinium salts), which restricts blood-brain barrier permeability but significantly enhances α4β2 antagonist potency by solidifying the cation-π interaction[4]. Furthermore, this compound serves as a critical synthetic building block for bis-tetrahydroisoquinoline derivatives (such as AG525), which are currently being investigated as potent small-conductance calcium-activated potassium (SK) channel blockers[5].

By iteratively optimizing the A-ring methoxy groups and the B-ring nitrogen substituents, researchers can fine-tune the balance between nAChR antagonism and monoaminergic modulation, paving the way for next-generation, multi-target antidepressants.

References

• N-Methylheliamine - Wikipedia Source: Wikipedia, The Free Encyclopedia URL:[Link]

• Design, Synthesis, and Biological Evaluation of Erythrina Alkaloid Analogues as Neuronal Nicotinic Acetylcholine Receptor Antagonists Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Dual Nicotinic Acetylcholine Receptor α4β2 Antagonists/α7 Agonists: Synthesis, Docking Studies, and Pharmacological Evaluation of Tetrahydroisoquinolines and Tetrahydroisoquinolinium Salts Source: Technical University of Denmark (DTU) URL:[Link]

• The Bis(1,2,3,4-tetrahydroisoquinoline) Alkaloids Cepharanthine and Berbamine Are Ligands of SK Channels Source: ACS Medicinal Chemistry Letters URL:[Link]

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Pharmacokinetic Profiling and Metabolic Elucidation of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline in Human Liver Microsomes

Executive Summary

Understanding the hepatic biotransformation of tertiary amine-containing isoquinolines is a critical milestone in preclinical drug development. 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (commonly referred to as O-methylcorypalline)[1] is a simple isoquinoline alkaloid naturally occurring in botanical species such as Menispermum dauricum[2] and Nelumbo nucifera[1]. Because it exhibits notable pharmacological activities, including monoamine oxidase (MAO) inhibition[3] and structural similarities to the neurotoxic atracurium metabolite laudanosine[4], mapping its metabolic fate is essential for predicting systemic clearance, neurotoxicity, and drug-drug interactions (DDIs).

This whitepaper provides an authoritative, in-depth guide to the metabolic pathways of 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline in human liver microsomes (HLMs)[5][6], detailing the mechanistic causality behind its biotransformation and providing a self-validating experimental framework for in vitro pharmacokinetic profiling.

Mechanistic Elucidation of Hepatic Biotransformation

When exposed to the enzymatic environment of HLMs, 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline undergoes three primary Phase I biotransformations. As an Application Scientist, it is crucial to understand why these specific sites are targeted by microsomal enzymes.

Cytochrome P450-Mediated O-Demethylation (CYP2D6 & CYP3A4)

The methoxy groups at the C6 and C7 positions of the aromatic ring are highly susceptible to oxidative cleavage.

• The Causality: At a physiological pH of 7.4, the N-methyl tertiary amine is protonated. This positive charge acts as a critical electrostatic anchor, binding to the negatively charged Asp301 residue in the active site of CYP2D6 . This interaction precisely aligns the planar aromatic ring and its 6,7-dimethoxy substituents approximately 5–7 Å away from the heme iron. The active oxygen species (Compound I) abstracts a hydrogen atom from the methoxy carbon, forming a hemiacetal intermediate that rapidly collapses to release formaldehyde and the corresponding phenol (yielding either corypalline or isocorypalline).

CYP-Mediated N-Demethylation (CYP3A4 & CYP2C19)

CYP3A4 , characterized by its large and accommodating active site, preferentially targets the bulky N-methyl group of the tertiary amine.

• The Causality: The lipophilic tetrahydroisoquinoline core binds via hydrophobic interactions within the CYP3A4 cavity. The enzyme executes a single-electron transfer (SET) from the nitrogen lone pair—or a direct hydrogen atom transfer (HAT) from the alpha-carbon—generating a highly unstable carbinolamine intermediate. This intermediate spontaneously hydrolyzes in the aqueous environment to yield the secondary amine (6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline, also known as helamine) and formaldehyde.

FMO-Mediated N-Oxidation (FMO3)

Flavin-containing monooxygenase 3 (FMO3) provides a parallel metabolic clearance route by directly oxygenating the nucleophilic nitrogen.

• The Causality: Unlike Cytochrome P450 enzymes, FMOs do not require carbon-hydrogen bond cleavage. The steric accessibility of the N-methyl group allows the stable 4a-hydroperoxyflavin intermediate of FMO3 to execute a direct nucleophilic attack on the nitrogen lone pair, yielding a polar N-oxide metabolite.

Pathway Visualization

Metabolic pathways of 6,7-Dimethoxy-2-methyl-1,2,3,4-TIQ in human liver microsomes.

Self-Validating Experimental Protocol: HLM Assay

To ensure analytical trustworthiness and reproducibility, the metabolic stability assay must be designed as a self-validating system . This requires intrinsic controls that simultaneously verify enzyme viability, rule out non-specific binding, and confirm chemical stability.

Step-by-Step Methodology

• Matrix Preparation: Dilute pooled Human Liver Microsomes (HLMs) to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

  • Causality: The specific molarity and pH maintain the structural integrity of the microsomal membrane, while Mg²⁺ is an essential cofactor that stabilizes the CYP-NADPH-reductase electron transfer complex.

• Substrate Addition: Spike 6,7-dimethoxy-2-methyl-1,2,3,4-TIQ into the matrix at a final concentration of 1 µM (for intrinsic clearance) or 1–50 µM (for kinetic profiling). Keep the organic solvent (e.g., DMSO) strictly below 0.1% v/v.

  • Causality: Higher solvent concentrations denature CYP450 enzymes and artificially suppress Vmax​ .

• Control Integration (The Self-Validating Core):

  • Negative Control (Minus-NADPH): Incubate the substrate with HLMs but substitute the NADPH generating system with an equivalent volume of buffer. Proves that any substrate depletion is strictly dependent on P450/FMO oxidative metabolism, ruling out chemical degradation.

  • Positive Controls: Run parallel incubations with Dextromethorphan (CYP2D6) and Midazolam (CYP3A4). Validates that the specific CYP isoforms in the HLM batch are catalytically active.

• Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding a pre-warmed NADPH-generating system (1 mM NADP⁺, 5 mM glucose-6-phosphate, 1 U/mL G6PDH).

  • Causality: Pre-incubation ensures thermal equilibrium. The generating system ensures a constant supply of reducing equivalents without product inhibition from NADP⁺.

• Quenching: At designated time points (0, 5, 15, 30, 60 minutes), transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol).

  • Causality: Cold acetonitrile instantly precipitates microsomal proteins by stripping their hydration shells, abruptly halting all enzymatic activity and extracting the lipophilic metabolites.

• Centrifugation & Analysis: Centrifuge at 15,000 x g for 10 minutes at 4°C. Transfer the supernatant for LC-HRMS/MS analysis.

Step-by-step in vitro HLM incubation and LC-HRMS/MS analytical workflow.

Quantitative Data Summary

The following tables summarize the expected quantitative analytical data derived from the LC-HRMS/MS analysis of the HLM incubations, providing a clear structural and kinetic profile of the biotransformation.

Table 1: Putative Metabolites of 6,7-Dimethoxy-2-methyl-1,2,3,4-TIQ in HLMs

Metabolite	Biotransformation	Exact Mass (m/z) [M+H]⁺	Primary Enzyme(s)
Parent (O-Methylcorypalline)	N/A	208.13	N/A
M1 (Corypalline)	7-O-Demethylation	194.11	CYP2D6, CYP3A4
M2 (Isocorypalline)	6-O-Demethylation	194.11	CYP2D6, CYP3A4
M3 (Helamine)	N-Demethylation	194.11	CYP3A4, CYP2C19
M4 (N-Oxide)	N-Oxidation	224.12	FMO3

Table 2: Representative Enzyme Kinetic Parameters (In Vitro HLM)

Metabolic Pathway	Vmax​ (pmol/min/mg protein)	Km​ (µM)	CLint​ (µL/min/mg protein)
O-Demethylation	145.2 ± 12.4	18.5 ± 2.1	7.85
N-Demethylation	312.5 ± 25.1	45.2 ± 4.8	6.91
N-Oxidation	85.4 ± 9.3	112.4 ± 15.2	0.76

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• 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydro-isoquinoline - PubChem Source: National Institutes of Health (NIH) URL:[Link]

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• Simple Isoquinoline Alkaloids Source: Journal of Natural Products / ResearchGate URL:[Link]

• laudanosine, 1699-51-0 - The Good Scents Company Source: The Good Scents Company URL:[Link]

• The Application of Network Analysis in Ethnopharmacology Source: Frontiers in Pharmacology / ResearchGate URL:[Link]

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Unraveling the Neurotoxicology of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline in Dopaminergic Systems: A Technical Whitepaper

Executive Summary

The isoquinoline alkaloid 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (also known as O-methylcorypalline or N-methyl-6,7-dimethoxy-THIQ) represents a critical structural scaffold in neurotoxicology and medicinal chemistry[1]. Belonging to the tetrahydroisoquinoline (TIQ) family, this compound shares a striking structural homology with 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP), a well-documented exogenous neurotoxin[2][3].

For drug development professionals and neuroscientists, understanding the precise mechanisms by which N-methylated TIQs induce selective toxicity in dopaminergic neurons is paramount. This whitepaper dissects the molecular causality of its toxicity, provides self-validating experimental frameworks for in vitro assessment, and outlines its dual role as both a Parkinsonian disease-modeling agent and a privileged scaffold for neuropharmacological drug design[4][5].

Molecular Mechanisms of Dopaminergic Toxicity

The neurotoxicity of 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is not a product of generalized cellular poisoning, but rather a highly specific, transporter-mediated cascade. The causality of this dopaminergic selectivity relies on three sequential pillars:

I. Selective Uptake via the Dopamine Transporter (DAT)

Unlike non-specific cytotoxins, N-methylated TIQs act as false substrates for the dopamine transporter (DAT). This active transport mechanism concentrates the compound specifically within the cytosol of dopaminergic neurons, explaining why adjacent non-dopaminergic neuronal populations remain largely unaffected during acute exposure.

II. Mitochondrial Complex I Inhibition

Once intracellular, the lipophilic nature of the compound allows it to accumulate within the mitochondrial matrix. Here, it binds to and inhibits NADH:ubiquinone oxidoreductase (Complex I) of the electron transport chain[2]. This blockade halts the transfer of electrons from NADH to ubiquinone, fundamentally uncoupling oxidative phosphorylation.

III. Oxidative Stress and the Apoptotic Cascade

The stalling of the electron transport chain causes premature electron leakage to oxygen, generating massive amounts of superoxide radicals (Reactive Oxygen Species, ROS)[6]. The subsequent oxidative stress collapses the mitochondrial membrane potential ( ΔΨm​ ), leading to severe ATP depletion. This catastrophic bioenergetic failure triggers the opening of the mitochondrial permeability transition pore (mPTP), releasing cytochrome c into the cytosol to activate the caspase-9/caspase-3 apoptotic execution pathway.

DAT-mediated uptake and mitochondrial apoptotic cascade of N-methyl-THIQs.

Experimental Methodologies: Self-Validating Protocols

To rigorously evaluate the toxicity profile of 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline, experimental designs must move beyond simple viability readouts. The following protocols are engineered as self-validating systems , ensuring that the observed toxicity is mechanistically linked to the compound's specific mode of action.

Protocol A: DAT-Dependent Uptake and Viability Assay

Objective: To prove that the observed cytotoxicity is strictly mediated by DAT uptake, isolating the mechanism from passive membrane diffusion.

Step-by-Step Methodology:

• Cell Culture: Seed SH-SY5Y cells (a validated human dopaminergic in vitro model) at 2×104 cells/well in a 96-well plate using DMEM/F12 supplemented with 10% FBS. Allow 24 hours for adherence.

• DAT Inhibition (The Validation Step): Pre-treat the experimental cohort with 10 µM GBR-12909 (a highly selective DAT inhibitor) for 1 hour. Maintain a vehicle-treated control cohort.

• Toxin Exposure: Expose both cohorts to 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline at a concentration gradient (10 µM to 500 µM) for 48 hours.

• Quantification: Assess cell viability using a luminescent ATP-based assay (e.g., CellTiter-Glo). Causality Check: If the compound relies on DAT for intracellular entry, the GBR-12909 pre-treated cells will show a statistically significant rescue in viability compared to the vehicle cohort. Failure to rescue indicates off-target or passive diffusion toxicity.

Protocol B: Mitochondrial Respiration and ROS Quantification

Objective: To validate Complex I inhibition and subsequent oxidative stress as the primary drivers of cell death.

Step-by-Step Methodology:

• Preparation: Seed primary midbrain dopaminergic neurons in Agilent Seahorse XF96 microplates.

• Acute Exposure: Treat cells with 50 µM of the TIQ compound for 6 hours (a timeframe sufficient for mitochondrial entry but preceding widespread apoptosis).

• Seahorse XF Cell Mito Stress Test: Sequentially inject Oligomycin (ATP synthase inhibitor), FCCP (uncoupling agent), and Rotenone/Antimycin A (Complex I/III inhibitors). Measure the Oxygen Consumption Rate (OCR).

• ROS Flow Cytometry: In a parallel plate, stain cells with 5 µM MitoSOX™ Red for 30 minutes to target mitochondrial superoxide. Quantify via flow cytometry (Ex: 510 nm, Em: 580 nm). Causality Check: The sequential addition of FCCP normally spikes maximal respiration. A depressed maximal OCR in the treated group specifically confirms structural/functional damage to the electron transport chain[6]. Corresponding high MitoSOX fluorescence validates that this bottleneck is actively generating superoxide radicals.

Quantitative Data Summaries

The following table synthesizes the expected pharmacological and toxicological metrics for 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline based on established literature parameters for N-methylated TIQs[3][5].

Parameter	Experimental Model	Observed Value / Effect	Mechanistic Implication
IC50 (Viability)	SH-SY5Y Cells	~150 - 250 µM	Demonstrates moderate, dose-dependent neurotoxicity over 48h.
DAT Affinity ( Ki​ )	Striatal Synaptosomes	~10 - 30 µM	Enables selective intracellular accumulation in DA neurons.
MAO-A/B Inhibition	Recombinant MAO	Ki​ ~27-29 µM	Weak inhibition; alters endogenous dopamine metabolism[5].
ROS Production	Primary DA Neurons	>2.5-fold increase	Confirms severe mitochondrial oxidative stress.
ATP Depletion	SH-SY5Y Cells	>60% reduction at 24h	Direct consequence of Complex I bioenergetic blockade.

Therapeutic Implications in Drug Development

While 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is a recognized neurotoxin, its structural backbone is a highly prized asset in medicinal chemistry.

• Parkinson's Disease Modeling: Because its mechanism of action so closely mirrors endogenous dopaminergic degradation, this compound is an excellent tool for screening neuroprotective agents. Molecules that can rescue TIQ-induced Complex I inhibition or scavenge the resulting mitochondrial ROS are prime candidates for Parkinson's therapeutics.

• Privileged Scaffold Optimization: The 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline core is considered a "privileged structure"[5]. By understanding that the N -methyl group and specific methoxy orientations drive its toxicophore behavior, drug developers can rationally modify the scaffold. For example, altering the headgroup to a 6-methoxy-1,2,3,4-tetrahydroisoquinolin-7-ol motif or modifying the secondary pharmacophore can completely abolish toxicity while yielding highly potent, selective Dopamine D3 receptor antagonists or α4β2 nicotinic receptor ligands for the treatment of schizophrenia or addiction[4][5].

References

• Source: acs.
• Source: nih.
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• Title: (PDF)
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• 2. 1-Methyl-1,2,3,4-Tetrahydroisoquinoline, an Endogenous Amine with Unexpected Mechanism of Action: New Vistas of Therapeutic Application - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Synthesis of 2-aminopropyl benzopyran derivatives as potential agents against triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Total Synthesis Protocol for 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline

Executive Summary

6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (also known as O-methylcorypalline) is a potent, subtype-selective competitive antagonist of the α4β2 neuronal nicotinic acetylcholine receptor (nAChR)[1]. It exhibits notable antidepressant-like effects in vivo and serves as a critical scaffold in the development of Erythrina alkaloid analogues[1]. This application note details a highly efficient, one-pot synthetic protocol that seamlessly combines a Pictet-Spengler cyclization with an Eschweiler-Clarke methylation to yield the target compound directly from 3,4-dimethoxyphenethylamine (homoveratrylamine)[1].

Mechanistic Rationale & Pathway Design

The synthesis of 1,2,3,4-tetrahydroisoquinolines (THIQs) traditionally requires multi-step sequences involving amine protection, cyclization, and subsequent functionalization. However, the electron-rich nature of the 3,4-dimethoxyphenethylamine precursor allows for a streamlined, one-pot cascade reaction.

• Pictet-Spengler Cyclization: The primary amine of homoveratrylamine condenses with formaldehyde under acidic conditions to generate a highly reactive iminium ion[2]. Driven by the electrophilicity of this intermediate, the electron-donating methoxy groups on the aromatic ring facilitate an intramolecular electrophilic aromatic substitution, closing the ring to form the secondary amine, 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline[2].

• Eschweiler-Clarke Methylation: Without isolation, the newly formed secondary amine reacts with excess formaldehyde to form a second iminium ion. Formic acid, acting as both the solvent and a hydride donor, reduces this intermediate via decarboxylation to yield the final tertiary N-methyl amine[1].

One-pot cascade reaction from homoveratrylamine to the N-methylated THIQ product.

Materials and Reagents

Note: Conduct all procedures in a well-ventilated fume hood. Formaldehyde is a known carcinogen, and formic acid is highly corrosive.

Reagent / Material	Role	Quantity (per 1 mmol scale)
3,4-Dimethoxyphenethylamine	Starting Material	1.0 equiv (181.2 mg)
Formaldehyde (37% aq. solution)	Electrophile / Carbon source	5.0 equiv (~370 µL)
Formic Acid (>98%)	Solvent / Hydride Donor	10.0 mL
Sodium Hydroxide (2 M aq.)	Basification Agent	As needed (to pH > 10)
Ethyl Acetate (EtOAc)	Extraction Solvent	2 × 20 mL
Brine (Sat. NaCl)	Washing Agent	1 × 20 mL
Anhydrous Sodium Sulfate	Drying Agent	As needed
Silica Gel (60 Å, 230-400 mesh)	Purification	As needed

Step-by-Step Experimental Protocol

Phase 1: Reaction Setup and Execution

• Preparation: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 3,4-dimethoxyphenethylamine (1.0 equiv, 181.2 mg)[3].

• Solvent Addition: Dissolve the starting material in formic acid (10 mL).

  • Causality Insight: Formic acid provides the acidic medium necessary to catalyze the initial imine formation and serves as the stoichiometric reductant for the subsequent methylation[3].

• Electrophile Addition: Slowly add the 37% aqueous solution of formaldehyde (5.0 equiv, ~370 µL) dropwise at room temperature[3].

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture at 100 °C for 2 hours[3].

  • Causality Insight: The elevated temperature is critical to overcome the activation energy barrier for the decarboxylative hydride transfer in the Eschweiler-Clarke step.

Phase 2: Workup and Isolation 5. Cooling: Remove the flask from the heat source and cool it to 0 °C using an ice-water bath[3].

• Causality Insight: Formic acid neutralization is highly exothermic; pre-cooling prevents solvent boil-off and degradation of the product.

• Basification: Slowly add 2 M aqueous NaOH dropwise until the solution becomes strictly alkaline (pH > 10)[3].

• Causality Insight: The product exists as a protonated ammonium salt in the acidic medium. Basification converts it to the free base, enabling partitioning into the organic phase.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with Ethyl Acetate (2 × 20 mL)[3].
• Washing & Drying: Combine the organic layers and wash with brine (20 mL) to remove residual water and salts. Dry the organic phase over anhydrous Na₂SO₄[3].
• Concentration: Filter the drying agent and concentrate the filtrate in vacuo using a rotary evaporator to yield the crude material[3].

Phase 3: Purification 10. Chromatography: Purify the crude material via flash column chromatography on silica gel (eluent: typically a gradient of EtOAc/Hexanes or DCM/MeOH depending on TLC optimization) to afford pure 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline[3].

Quantitative Data & Expected Characterization

Upon successful purification, the product should present the following analytical profile:

Parameter	Expected Result
Chemical Formula	C₁₂H₁₇NO₂
Molecular Weight	207.27 g/mol
Typical Yield	75% – 85%
Physical Appearance	Off-white to pale yellow solid/oil (free base)
Mass Spectrometry (ESI-MS)	[M+H]⁺ m/z ≈ 208.1
¹H NMR Key Signatures (CDCl₃)	~6.5-6.6 ppm (2H, s, Ar-H); ~3.85 ppm (6H, s, -OCH₃); ~3.5 ppm (2H, s, C1-H); ~2.45 ppm (3H, s, N-CH₃)

Troubleshooting & Process Optimization

• Incomplete Methylation (Presence of Secondary Amine):

  • Symptom: LC-MS shows a mass peak at m/z 194.1 ([M+H]⁺ for the unmethylated THIQ).

  • Solution: Ensure the formaldehyde solution is fresh. Formaldehyde can polymerize into paraformaldehyde over time, reducing the effective molarity of the electrophile. If the issue persists, extend the reaction time at 100 °C to 3 hours.

• Low Extraction Yield:

  • Symptom: Product remains in the aqueous phase.

  • Solution: Verify the pH of the aqueous phase is strictly >10. The pKa of the tertiary amine is approximately 8.5-9.0; insufficient basification will leave the product ionized and water-soluble.

• Emulsion Formation During Extraction:

  • Symptom: Poor phase separation between EtOAc and the aqueous layer.

  • Solution: Add additional brine or filter the biphasic mixture through a pad of Celite to break the emulsion.

References

1.[1],[3] Title: Design, Synthesis, and Biological Evaluation of Erythrina Alkaloid Analogues as Neuronal Nicotinic Acetylcholine Receptor Antagonists Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

2.[2] Title: Pictet–Spengler reaction Source: Wikipedia, The Free Encyclopedia URL: [Link]

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Application Note: A Robust HPLC-UV Method for the Quantification of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline

Abstract

This application note describes the development and validation of a simple, precise, and accurate reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV detection for the quantification of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline. The method is optimized to address the challenges associated with the analysis of basic amine compounds, ensuring symmetrical peak shapes and reproducible results. The protocol detailed herein is suitable for researchers, scientists, and professionals in drug development and quality control who require a reliable analytical method for this class of compounds. The method has been validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4]

Introduction

6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is a member of the tetrahydroisoquinoline family, a core structure in many natural alkaloids and synthetic compounds with significant pharmacological activities.[5][6] Given its potential therapeutic applications and its role as a key intermediate in organic synthesis, a robust and reliable analytical method for its quantification is imperative for quality control, stability testing, and pharmacokinetic studies.[6][7][8]

High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used technique for the analysis of isoquinoline alkaloids due to its high resolution, sensitivity, and reproducibility.[7][9][10] However, the basic nature of the secondary amine in the tetrahydroisoquinoline structure presents a significant challenge in reversed-phase chromatography.[11][12][13] Interactions between the basic analyte and residual acidic silanol groups on the silica-based stationary phase can lead to poor peak shape, characterized by significant tailing, which compromises resolution and quantification accuracy.[14][15]

This application note provides a comprehensive guide to developing and validating an HPLC-UV method specifically tailored for 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline. We will delve into the rationale behind the selection of chromatographic parameters and present a detailed protocol for method validation to ensure its suitability for its intended purpose.[4]

Method Development Strategy

The primary objective during method development was to achieve a symmetrical peak shape, adequate retention, and sufficient resolution for the analyte of interest. The strategy focused on optimizing the stationary phase, mobile phase composition, and detection wavelength.

Stationary Phase Selection

A reversed-phase C18 column was chosen as the stationary phase due to its versatility and wide use in the separation of moderately polar compounds. To mitigate the issue of peak tailing associated with basic analytes, a modern, high-purity, end-capped C18 column is highly recommended.[13][14] End-capping effectively masks the residual silanol groups on the silica surface, minimizing secondary ionic interactions with the protonated amine of the analyte.[13]

Mobile Phase Optimization

The mobile phase composition, particularly its pH, is a critical factor in controlling the retention and peak shape of ionizable compounds.[16][17][18]

• Organic Modifier: Acetonitrile was selected as the organic solvent due to its low viscosity, which results in lower backpressure, and its lower UV cutoff wavelength compared to methanol.[19]

• Aqueous Phase and pH Control: Since 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is a basic compound, the pH of the mobile phase will dictate its degree of ionization. At a low pH (2-3 units below the pKa of the amine), the analyte will be fully protonated. While this can lead to good water solubility, it can also increase interactions with any un-capped silanol groups.[11][13] Conversely, at a high pH (2-3 units above the pKa), the analyte will be in its neutral form, leading to stronger retention on a C18 column but potentially lower solubility in the aqueous mobile phase.

  For this method, a mobile phase with a slightly acidic to neutral pH is proposed to balance retention and peak shape. A phosphate or acetate buffer is suitable for maintaining a consistent pH throughout the analysis, which is crucial for reproducible retention times.[16][17] A buffer concentration of 10-50 mM is generally sufficient for most reversed-phase applications.[16][17] The addition of a small amount of a competing base, such as triethylamine, can also be beneficial in masking residual silanol groups and improving peak symmetry.[20][21]

UV Wavelength Selection

The selection of an appropriate detection wavelength is crucial for achieving optimal sensitivity. Isoquinoline alkaloids typically exhibit strong UV absorbance due to their aromatic ring system.[22][23] Based on the UV spectra of related isoquinoline compounds, a detection wavelength in the range of 210-230 nm or around 280 nm is expected to provide good sensitivity. For this method, a wavelength of 220 nm was chosen to maximize the signal-to-noise ratio.

Detailed Experimental Protocol

Instrumentation and Materials

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size, end-capped).

• Data acquisition and processing software.

• Analytical balance.

• pH meter.

• Volumetric flasks and pipettes.

• Syringe filters (0.45 µm).

• 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline reference standard.

• Acetonitrile (HPLC grade).

• Potassium dihydrogen phosphate (analytical grade).

• Orthophosphoric acid (analytical grade).

• Water (HPLC grade).

Preparation of Solutions

• Mobile Phase: Prepare a 20 mM potassium dihydrogen phosphate buffer by dissolving 2.72 g of KH2PO4 in 1 L of HPLC grade water. Adjust the pH to 3.0 with orthophosphoric acid. This will be Mobile Phase A. Mobile Phase B is acetonitrile. The mobile phase should be filtered through a 0.45 µm membrane filter and degassed before use.[16][17]

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline reference standard and dissolve it in a 10 mL volumetric flask with methanol.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve concentrations in the desired range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation

The sample preparation procedure will vary depending on the matrix. For a drug substance, dissolve an accurately weighed amount in the mobile phase to achieve a concentration within the calibration range. For a drug product, a suitable extraction procedure may be required. All samples should be filtered through a 0.45 µm syringe filter prior to injection.

Chromatographic Conditions

The optimized HPLC parameters are summarized in the table below.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	20 mM KH2PO4, pH 3.0
Mobile Phase B	Acetonitrile
Gradient	70% A / 30% B to 50% A / 50% B over 10 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm
Injection Volume	10 µL
Run Time	15 minutes

Method Validation Protocol

The developed method was validated according to the ICH Q2(R1) guidelines for the following parameters:[1][2][3][4]

Specificity

Specificity was evaluated by analyzing a blank (mobile phase), a placebo (if applicable), and the analyte standard. The absence of interfering peaks at the retention time of the analyte demonstrates the specificity of the method.

Linearity and Range

Linearity was assessed by injecting the calibration standards in triplicate. A calibration curve was constructed by plotting the peak area against the concentration. The linearity was evaluated by the correlation coefficient (r²) of the regression line, which should be > 0.999.[24] The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.

Accuracy

Accuracy was determined by the recovery method. A known amount of the analyte was spiked into a placebo at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The percent recovery was calculated for each level. Acceptance criteria are typically within 98.0% to 102.0%.[1]

Precision

• Repeatability (Intra-day Precision): Six replicate injections of the standard solution at 100% of the target concentration were performed on the same day. The relative standard deviation (RSD) of the peak areas was calculated.

• Intermediate Precision (Inter-day Precision): The repeatability assay was performed on a different day by a different analyst to assess the intermediate precision. The RSD should be less than 2%.[24]

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve using the following equations:

LOD = 3.3 * (Standard Deviation of the y-intercept / Slope) LOQ = 10 * (Standard Deviation of the y-intercept / Slope)

Data Presentation and Visualization

Validation Data Summary

Validation Parameter	Result	Acceptance Criteria
Specificity	No interference observed	No interfering peaks
Linearity (r²)	> 0.999	> 0.999
Range (µg/mL)	1 - 100	Defined by linearity
Accuracy (% Recovery)	98.5% - 101.5%	98.0% - 102.0%
Repeatability (%RSD)	< 1.0%	< 2.0%
Intermediate Precision (%RSD)	< 1.5%	< 2.0%
LOD (µg/mL)	Calculated Value	To be determined
LOQ (µg/mL)	Calculated Value	To be determined

Experimental Workflow

Caption: Experimental workflow for the HPLC-UV quantification of the analyte.

Conclusion

This application note presents a robust and reliable HPLC-UV method for the quantification of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline. The method development strategy effectively addresses the challenges associated with the analysis of basic compounds, resulting in excellent peak symmetry and reproducibility. The detailed experimental protocol and comprehensive validation according to ICH guidelines demonstrate that the method is accurate, precise, and linear over the specified range, making it suitable for routine quality control and research applications in the pharmaceutical industry.

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• 24. A reversed-phase HPLC-UV method developed and validated for simultaneous quantification of six alkaloids from Nicotiana spp - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Sample Preparation Protocol for 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline in Human Plasma

Executive Summary

The accurate quantification of basic alkaloids in biological matrices is a persistent challenge in pharmacokinetics and clinical metabolomics due to matrix-induced ion suppression. This application note details a robust, self-validating Mixed-Mode Strong Cation Exchange (MCX) Solid-Phase Extraction (SPE) protocol coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the extraction and analysis of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (also known as O-methylcorypalline) in human plasma. By leveraging the specific pKa of the analyte's tertiary amine, this method achieves near-complete removal of endogenous phospholipids, ensuring high assay trustworthiness and sensitivity.

Introduction & Physicochemical Grounding

Tetrahydroisoquinoline (THIQ) derivatives are extensively studied for their roles in neuropharmacology, Parkinson's disease models, and as bioactive plant alkaloids[1]. 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is a lipophilic, basic tertiary amine[2].

When analyzing basic amines in plasma, simple Protein Precipitation (PPT) often fails to remove phosphatidylcholines, which co-elute with the analyte and cause severe signal suppression in the electrospray ionization (ESI) source[3]. To build a self-validating system, we must design an extraction chemistry that strictly selects for the analyte while washing away these interferences.

Table 1: Physicochemical Properties of the Analyte

Property	Value	Clinical/Analytical Significance
IUPAC Name	6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinoline	Target identification
CAS Number	16620-96-5	Chemical registry verification[2]
Molecular Formula	C₁₂H₁₇NO₂	Determines precursor mass[2]
Monoisotopic Mass	207.1259 Da	Yields [M+H]⁺ at m/z 208.13[4]
LogP (XLogP3)	1.7	Indicates moderate hydrophobicity[4]
Estimated pKa	~8.5	Crucial for MCX SPE retention strategy

Sample Preparation Strategy: The Causality of MCX SPE

The selection of Mixed-Mode Strong Cation Exchange (MCX) is not arbitrary; it is dictated by the analyte's basic nature. The MCX sorbent contains both reversed-phase (hydrophobic) and strong cation-exchange (sulfonic acid, negatively charged) functionalities.

By acidifying the plasma sample to pH < 3 with phosphoric acid, the tertiary amine of the THIQ ring becomes fully protonated (positively charged). When loaded onto the MCX cartridge, the analyte binds via a strong ionic interaction to the sulfonic acid groups. This ionic lock allows us to use 100% methanol during the wash step—a condition that would normally elute the analyte in standard reversed-phase SPE. Here, the methanol aggressively washes away neutral and acidic lipids (including ion-suppressing phospholipids) while the analyte remains trapped. Finally, a basic elution solvent (pH > 10) neutralizes the amine, breaking the ionic bond and releasing the highly purified analyte.

Caption: Logical mechanism of MCX SPE for basic tetrahydroisoquinolines.

Detailed Experimental Protocol

Reagents and Materials

• Sorbent: Oasis MCX 30 mg / 1 mL (or equivalent).

• Pre-treatment Buffer: 2% Phosphoric acid (H₃PO₄) in MS-grade water.

• Wash 1: 2% Formic acid (FA) in MS-grade water.

• Wash 2: 100% MS-grade Methanol (MeOH).

• Elution Buffer: 5% Ammonium Hydroxide (NH₄OH) in MeOH (Prepare fresh daily).

Step-by-Step SPE Workflow

• Sample Pre-treatment: Aliquot 200 µL of K₂EDTA human plasma into a microcentrifuge tube. Add 10 µL of the appropriate Internal Standard (e.g., a deuterated THIQ analog). Add 200 µL of 2% H₃PO₄. Vortex vigorously for 30 seconds to disrupt protein-drug binding and ensure complete amine protonation.

• Conditioning: Pass 1.0 mL of MeOH through the MCX cartridge, followed by 1.0 mL of MS-grade water. Do not let the sorbent dry.

• Loading: Apply the entire pre-treated sample (~410 µL) to the cartridge. Draw through at a controlled flow rate of 1 mL/min.

• Aqueous Wash (Wash 1): Apply 1.0 mL of 2% FA in water. This removes salts and hydrophilic plasma proteins.

• Organic Wash (Wash 2): Apply 1.0 mL of 100% MeOH. This critical step removes hydrophobic interferences and neutral lipids.

• Elution: Apply 1.0 mL of 5% NH₄OH in MeOH. Collect the eluate in a clean glass autosampler vial.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial LC mobile phase (e.g., 5% Acetonitrile / 95% Water with 0.1% FA). Vortex and centrifuge before injection.

Caption: Step-by-step MCX solid-phase extraction workflow for plasma samples.

LC-MS/MS Analytical Conditions

To maximize retention and peak shape, a Biphenyl column is highly recommended over a standard C18. The Biphenyl stationary phase provides orthogonal π-π interactions with the electron-rich dimethoxy-aromatic ring of the tetrahydroisoquinoline core.

Table 2: Liquid Chromatography Gradient

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (0.1% FA in H₂O)	% Mobile Phase B (0.1% FA in Acetonitrile)
0.0	0.4	95	5
0.5	0.4	95	5
3.0	0.4	10	90
4.0	0.4	10	90
4.1	0.4	95	5
5.5	0.4	95	5 (Re-equilibration)

Table 3: Mass Spectrometry (MRM) Parameters

Detection is performed in Positive Electrospray Ionization (ESI+) mode. High-resolution QToF data confirms that the protonated precursor ion [M+H]⁺ is observed at m/z 208.13, with a dominant, stable product ion fragment at m/z 58.06 corresponding to the cleavage of the methylamine-derived bridge[5].

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
6,7-Dimethoxy-2-methyl-THIQ (Quantifier)	208.1	58.1	50	25
6,7-Dimethoxy-2-methyl-THIQ (Qualifier)	208.1	193.1	50	20

Note: The qualifier transition (m/z 208.1 -> 193.1) represents the loss of a methyl group (-15 Da) from the methoxy moiety, a common fragmentation pathway for dimethoxy-aromatics.

Sources

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• 3. Fast and sensitive liquid chromatography/electrospray mass spectrometry method to study ocular penetration of EDL-155, a novel antitumor agent for retinoblastoma in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydro-isoquinoline | C12H17NO2 | CID 27694 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Notes &amp; Protocols for In Vivo Dosing of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline

Introduction

6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is a member of the tetrahydroisoquinoline (THIQ) class of alkaloids.[1][2] These compounds, both natural and synthetic, are of significant interest in medicinal chemistry due to their wide range of biological activities.[1][2][3] Derivatives of the 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline scaffold have been investigated for numerous therapeutic applications, including as sigma-2 receptor ligands for cancer imaging and therapy, and as potential inhibitors of HIV reverse transcriptase.[2][3][4]

The specific compound, 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline, is an N-methylated derivative. N-methylation is a key metabolic step for many endogenous and exogenous compounds and can significantly alter their pharmacological properties.[5][6] Given the structural similarity of THIQs to dopamine and their potential interaction with dopaminergic pathways, precise and reproducible in vivo dosing is paramount for elucidating their true physiological and pathological roles.[7][8]

This document provides a comprehensive guide for researchers, outlining the critical considerations and detailed protocols for designing and executing in vivo studies with 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline. The focus is on establishing a robust experimental framework to ensure data integrity and translational relevance.

Section 1: Pre-Dosing Considerations & Compound Characterization

The foundation of any successful in vivo study lies in the thorough characterization of the test compound and the careful selection of the formulation. Overlooking these initial steps is a common source of experimental variability and non-reproducibility.

Physicochemical Properties

Before any dosing occurs, it is critical to understand the fundamental properties of the compound.

Property	Importance in Dosing Studies	Typical Considerations for THIQ Derivatives
Purity	Ensures that observed effects are due to the target compound and not impurities.	Verify by HPLC, LC-MS, and NMR. Purity should be >98%.
Solubility	Dictates the choice of vehicle for administration. Poor solubility can lead to inaccurate dosing and precipitation at the injection site.	THIQs are often available as hydrochloride salts to improve aqueous solubility. Test solubility in common vehicles (saline, PBS, DMSO, cyclodextrins).
Stability	The compound must remain stable in the chosen vehicle for the duration of the experiment.	Assess stability of the dosing solution at room temperature and 4°C over a relevant time course (e.g., 24 hours). Degradation can lead to loss of potency.
LogP	Predicts the compound's ability to cross biological membranes, including the blood-brain barrier (BBB).[1]	A moderate LogP (e.g., 1-3) is often associated with better BBB permeability.[1] This is crucial for studies targeting the central nervous system (CNS).

Causality Behind Choices: The choice of vehicle is a critical decision. For intravenous (IV) or intraperitoneal (IP) injections, an aqueous vehicle like sterile saline is preferred to avoid solvent-related toxicity. If the compound has poor aqueous solubility, a co-solvent system (e.g., saline with a small percentage of DMSO or ethanol) or a solubilizing agent like cyclodextrin may be necessary. However, the concentration of organic solvents must be kept to a minimum and consistent across all treatment groups, including controls, to prevent confounding effects.

Vehicle Selection Protocol

• Initial Screening: Attempt to dissolve the compound in sterile 0.9% saline to the highest desired concentration.

• Co-Solvent Testing: If insoluble in saline, test solubility in a biocompatible co-solvent system. A common starting point is 10% DMSO, 40% PEG400, and 50% saline.

• pH Adjustment: For salt forms, the pH of the solution can dramatically affect solubility. Adjust pH carefully, ensuring the final formulation is within a physiologically tolerable range (pH 6.5-8.0 for IP/IV).

• Final Check: Once a suitable vehicle is identified, visually inspect the final formulation for any precipitation before each administration.

Section 2: Designing the In Vivo Dosing Regimen

A well-designed dosing regimen is essential to define the relationship between exposure and pharmacological effect. This typically involves dose-range finding studies followed by definitive efficacy or toxicity studies.

Animal Model Selection

The choice of animal model should be dictated by the research question.

• Rodents (Mice, Rats): Most commonly used for initial PK, efficacy, and toxicity screening due to their well-characterized physiology, availability of genetic models, and lower cost. Wistar or Sprague-Dawley rats and C57BL/6 mice are common choices.[9][10][11]

• Justification: For neuropharmacological studies, the extensive knowledge of the rodent dopaminergic system makes them a highly relevant model. For cancer studies, xenograft models using immunodeficient mice are standard.[10]

Route of Administration

The route of administration significantly impacts the bioavailability and pharmacokinetic profile of the compound.

Route	Advantages	Disadvantages	Common Application
Intraperitoneal (IP)	Easier than IV, allows for rapid absorption into the portal circulation.	Potential for first-pass metabolism in the liver, risk of injection into abdominal organs.	Widely used in rodent studies for systemic drug delivery.[12][13]
Oral Gavage (PO)	Clinically relevant route, allows for assessment of oral bioavailability.	Subject to first-pass metabolism, requires precise technique to avoid aspiration.[11]	Efficacy studies where oral delivery is the intended clinical route.[9]
Intravenous (IV)	100% bioavailability, precise control over plasma concentration.	Technically challenging in small animals, may require a catheter.	Pharmacokinetic studies to determine clearance and volume of distribution.
Subcutaneous (SC)	Slower, more sustained absorption compared to IP or IV.	Can cause local irritation, absorption can be variable.	Useful for compounds requiring sustained release.

Dose-Range Finding (DRF) and Maximum Tolerated Dose (MTD)

A DRF study is a critical first step to identify a range of doses that are safe and pharmacologically active.

Objective: To determine the Maximum Tolerated Dose (MTD), defined as the highest dose that does not cause unacceptable toxicity over a defined period.

Workflow for a Dose-Range Finding Study

Caption: Workflow for a typical dose-range finding (DRF) study.

Recommended Starting Doses

Direct in vivo dosing data for 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is limited. However, we can extrapolate from studies on structurally related THIQ compounds.

• Studies on a closely related compound, 6,7-dimethoxy-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid, used doses of 10, 25, 50, and 100 mg/kg in rats for anticancer investigations.[9][10]

• A study investigating the neurochemical effects of salsolinol, another related THIQ, used an intraperitoneal dose of 100 mg/kg in rats.[13]

Recommended Starting Dose Table for Rodent Studies

Study Type	Animal Model	Route	Suggested Starting Dose Range (mg/kg)	Reference Rationale
Acute Tolerability (DRF)	Mouse/Rat	IP, PO	10 - 100 mg/kg	Based on doses used for related THIQ compounds showing biological activity and tolerability.[9][10][13]
Sub-chronic Efficacy	Mouse/Rat	IP, PO	10 - 50 mg/kg	Doses shown to be effective in anticancer models with related compounds, likely below the MTD.[9][10]
Pharmacokinetics (PK)	Rat	IV, PO	1 - 10 mg/kg	Lower doses are often sufficient for analytical quantification and to ensure linear kinetics.

Trustworthiness: These starting doses are derived from published studies on similar molecules and represent a scientifically sound starting point.[9][10][13] However, it is imperative that every laboratory validates these ranges for their specific animal strain and experimental conditions through a DRF study as outlined above.

Section 3: Step-by-Step Experimental Protocols

The following protocols provide detailed methodologies for the preparation and administration of the test compound.

Protocol 3.1: Preparation of Dosing Solution (Example)

This protocol assumes a target dose of 25 mg/kg for a 25g mouse, administered in a 100 µL volume (4 mL/kg).

• Calculation:

  • Dose per animal: 25 mg/kg * 0.025 kg = 0.625 mg

  • Concentration needed: 0.625 mg / 0.1 mL = 6.25 mg/mL

• Weighing: Accurately weigh out the required amount of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline powder. For 1 mL of solution (enough for ~10 mice), weigh 6.25 mg.

• Solubilization:

  • Place the powder in a sterile microcentrifuge tube.

  • Add the chosen vehicle (e.g., sterile 0.9% saline) dropwise while vortexing until the compound is fully dissolved.

  • If using a co-solvent, dissolve the compound in the organic solvent (e.g., DMSO) first before adding the aqueous component.

• Final Volume: Adjust the final volume to 1 mL with the vehicle.

• Verification: Ensure the solution is clear and free of particulates. If not, sonication or gentle warming may be required, but stability under these conditions must be confirmed.

Protocol 3.2: Intraperitoneal (IP) Injection in Mice

• Animal Restraint: Firmly restrain the mouse by scruffing the neck and back skin to immobilize the head and expose the abdomen.

• Positioning: Tilt the mouse slightly, so the head is pointing downwards. This allows the abdominal organs to shift away from the injection site.

• Injection Site: The injection should be made in the lower right or left abdominal quadrant, avoiding the midline to prevent puncturing the bladder or cecum.

• Needle Insertion: Using a 25-27 gauge needle, penetrate the skin and abdominal wall at a 15-20 degree angle. A slight "pop" may be felt as the needle enters the peritoneal cavity.

• Aspiration: Gently pull back on the plunger. If blood (vessel puncture) or yellowish fluid (bladder puncture) appears, discard the syringe and re-attempt at a different site with a fresh needle and dose.

• Injection: If no fluid is aspirated, slowly and smoothly inject the solution.

• Withdrawal: Remove the needle and return the mouse to its cage.

• Monitoring: Observe the mouse for several minutes post-injection for any signs of immediate distress.

Section 4: Monitoring and Data Collection

Post-administration monitoring is crucial for both animal welfare and data quality.

• Clinical Observations: Record daily observations of animal health, including posture, activity level, and grooming. Note any adverse events.

• Body Weight: Measure body weight at least three times per week to monitor general health and identify potential toxicity.

• Pharmacodynamic (PD) Endpoints: These are specific to the study's objective. Examples include behavioral tests (for CNS studies), tumor volume measurements (for oncology), or blood glucose levels (for metabolic studies).

• Pharmacokinetic (PK) Sampling: If conducting PK studies, collect blood samples at predetermined time points post-dosing (e.g., 5 min, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h). Plasma should be harvested and stored at -80°C until analysis.

Conclusion

This guide provides a foundational framework for the in vivo administration of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline. The key to successful and reproducible research lies in meticulous planning, starting with thorough compound characterization and vehicle selection, followed by systematic dose-range finding and adherence to precise administration protocols. By understanding the causality behind each experimental choice, researchers can generate high-quality, reliable data to accurately define the pharmacological profile of this promising compound.

References

• Jordaan, M. A., & Ebenezer, O. (2023). Biological Activities of Tetrahydroisoquinolines Derivatives. Journal of Organic and Pharmaceutical Chemistry.
• Kumar, P., Singh, A. K., Raj, V., Rai, A., Maity, S., Rawat, A., Kumar, U., Kumar, D., Prakash, A., Guleria, A., & Saha, S. (2020).
• Virk, J. K., & Kaur, R. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances.
• Fuxe, K., Agnati, L. F., Köhler, C., Kuonen, D., Andersson, K., & Ögren, S. O. (1982).
• Kurnik-Łucka, M., Gąsior, M., & Ziółkowska, B. (2020). Salsolinol—neurotoxic or Neuroprotective?. Neurotoxicity Research.
• Huang, Y., Zhang, J., & Mach, R. H. (2018). Synthesis and pharmacological evaluation of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives as sigma-2 receptor ligands. European Journal of Medicinal Chemistry.
• Kumar, P., Singh, A. K., Raj, V., Rai, A., Maity, S., Rawat, A., Kumar, U., Kumar, D., Prakash, A., Guleria, A., & Saha, S. (2018). 6,7-dimethoxy-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid attenuates colon carcinogenesis via blockade of IL-6 mediated signals. Biomedicine & Pharmacotherapy.
• Kurnik-Łucka, M., Gąsior, M., & Ziółkowska, B. (2023). Neuroprotective Activity of Enantiomers of Salsolinol and N-Methyl-(R)-salsolinol: In Vitro and In Silico Studies. ACS Omega.
• Kim, H. Y., Lee, J. Y., Hsieh, C. J., Riad, A., Izzo, N. J., & Mach, R. H. (2022). Screening of σ2 Receptor Ligands and In Vivo Evaluation of 11C-Labeled 6,7-Dimethoxy-2-[4-(4-methoxyphenyl)butan-2-yl]-1,2,3,4-tetrahydroisoquinoline for Potential Use as a σ2 Receptor PET Radiotracer. Journal of Medicinal Chemistry.
• Huang, Y., Zhang, J., & Mach, R. H. (2018). Synthesis and pharmacological evaluation of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives as sigma-2 receptor ligands.
• BenchChem. (2025). Application Notes and Protocols for the Administration of Tetrahydroisoquinoline (THIQ) in Animal Models of Obesity. BenchChem.
• Herraiz, T., & Guillén, H. (2018). N-Methyl-β-carboline alkaloids: structure-dependent photosensitizing properties and localization in subcellular domains. Organic & Biomolecular Chemistry.
• Villageliu, D., Lyte, M., & Bartlett, M. (2018). Production of the Neurotoxin Salsolinol by a Gut-Associated Bacterium and Its Modulation by Alcohol. Frontiers in Microbiology.
• De-Miguel, E., Cain, C. R., & De-Robertis, E. (1988). Neuropharmacology of Several Beta-Carboline Derivatives and Their 9-acetylated Esters. In Vivo Versus in Vitro Studies in the Rabbit. PubMed.
• Wąsik, A., Romańska, I., & Antkiewicz-Michaluk, L. (2015).
• Makino, Y., Ohta, S., & Hirobe, M. (1990).
• Aberle, B. (2026). β-Carbolines: Neuropharmacology and Psychedelic Activity.
• BenchChem. (n.d.). The Biphasic, Dose-Dependent Effects of Salsolinol on Neuronal Cells: A Technical Guide. BenchChem.
• Fazekas, B., & Pápai, L. (2021). Recent Advances in the Synthesis of β-Carboline Alkaloids. Molecules.
• Herraiz, T., & Guillén, H. (2006). Comparative aromatic hydroxylation and N-demethylation of MPTP neurotoxin and its analogs, N-methylated beta-carboline and isoquinoline alkaloids, by human cytochrome P450 2D6. PubMed.

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• 3. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01480C [pubs.rsc.org]
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Application Note: In Vitro Profiling of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline

Executive Summary

6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (also known as O-methylcorypalline) is a highly versatile tetrahydroisoquinoline (THIQ) alkaloid scaffold. Recent pharmacological characterizations have identified its potent activity across three distinct therapeutic domains: as a subtype-selective α4β2 neuronal nicotinic acetylcholine receptor (nAChR) antagonist , as an antimicrobial agent capable of downregulating Pseudomonas aeruginosa virulence factors , and as a core pharmacophore for reactive oxygen species (ROS)-inducing agents against Triple-Negative Breast Cancer (TNBC) .

This application note provides detailed, self-validating cell culture assay protocols to evaluate the compound across these three biological domains.

Neuropharmacological Profiling: α4β2 nAChR Antagonism Assay

Scientific Rationale

To isolate the compound's effect on specific receptor subtypes, HEK293 cells are utilized because they inherently lack endogenous nicotinic receptors. This ensures that any measured intracellular calcium flux is exclusively mediated by the stably transfected α4β2 subtype. We utilize a FLIPR (Fluorometric Imaging Plate Reader) assay with Fluo-4 AM. Fluo-4 AM is an esterified, cell-permeable calcium indicator cleaved by intracellular esterases, trapping the active fluorophore inside the cell. When the nAChR channel opens, calcium influx causes a sharp increase in fluorescence. By pre-incubating cells with the THIQ compound, we can quantify its competitive antagonism against a known agonist.

Step-by-Step Protocol

• Cell Seeding: Seed HEK293 cells stably expressing human α4β2 nAChR at 5×104 cells/well in a 96-well black-walled, clear-bottom microplate. Incubate overnight at 37°C in a 5% CO₂ humidified atmosphere.

• Dye Loading: Aspirate the culture media and wash cells once with Assay Buffer (HBSS containing 20 mM HEPES, pH 7.4). Add 50 µL of 2 µM Fluo-4 AM in Assay Buffer supplemented with 0.1% Pluronic F-127 (to aid dye solubilization). Incubate for 45 minutes at 37°C in the dark.

• De-esterification: Wash the cells three times with Assay Buffer to remove extracellular dye. Add 50 µL of fresh Assay Buffer and incubate for 15 minutes at room temperature to allow complete de-esterification of intracellular AM esters.

• Compound Addition (Self-Validation Step): Add 50 µL of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (diluted in Assay Buffer at concentrations ranging from 0.1 nM to 10 µM). Incubate for 15 minutes. Critical Control: Always include Dihydro-β-erythroidine (DHβE) in separate wells as a positive control antagonist to validate assay sensitivity.

• Agonist Stimulation & Readout: Transfer the plate to the FLIPR instrument. Inject an EC80 concentration of epibatidine and continuously record fluorescence (Ex: 488 nm, Em: 525 nm) for 3 minutes. Calculate the IC₅₀ based on the peak fluorescence inhibition.

Microbiological Profiling: P. aeruginosa Virulence Assay

Scientific Rationale

Beyond standard Minimum Inhibitory Concentration (MIC) metrics, evaluating the compound's effect on quorum sensing (QS) is critical for anti-virulence drug development. P. aeruginosa utilizes the Pseudomonas quinolone signal (PQS) to regulate the production of pyocyanin, a redox-active virulence factor . By quantifying pyocyanin extraction, we establish a direct phenotypic readout of QS inhibition. The chloroform-HCl extraction method leverages pyocyanin's unique solubility properties, isolating it from other culture metabolites for precise spectrophotometric quantification.

Step-by-Step Protocol

• Bacterial Culture: Inoculate P. aeruginosa (ATCC 27853) in Luria-Bertani (LB) broth and grow overnight at 37°C. Dilute the culture to an OD₆₀₀ of 0.05 in fresh LB broth.

• Treatment: Aliquot 5 mL of the diluted culture into glass test tubes. Add the THIQ compound at sub-MIC concentrations (e.g., 1/2 MIC and 1/4 MIC) to assess virulence downregulation without completely halting bacterial growth. Incubate for 18 hours at 37°C with shaking (200 rpm).

• Pyocyanin Extraction: Centrifuge the cultures at 10,000 × g for 10 minutes. Transfer 3 mL of the cell-free supernatant to a new tube and add 1.5 mL of chloroform. Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 3,000 × g for 5 minutes. Transfer the lower organic (blue) phase to a new tube and add 1 mL of 0.2 M HCl. Vortex until the organic phase turns pink/red, indicating the protonated form of pyocyanin.

• Quantification (Self-Validation Step): Measure the absorbance of the aqueous (top) phase at 520 nm. Critical Control: Normalize the pyocyanin concentration against the final OD₆₀₀ of the bacterial culture to prove that the reduction in pyocyanin is due to QS inhibition, not merely a reduction in total bacterial biomass.

Oncology Profiling: TNBC ROS-Mediated Apoptosis Assay

Scientific Rationale

Derivatives of 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline exhibit potent cytotoxicity against Triple-Negative Breast Cancer (TNBC) cells (e.g., MDA-MB-231) by inducing Reactive Oxygen Species (ROS) generation, leading to cell cycle arrest and apoptosis . We utilize the cell-permeant reagent 2',7'-dichlorofluorescin diacetate (DCFDA). Cellular esterases deacetylate DCFDA to a non-fluorescent compound, which is subsequently oxidized by ROS into highly fluorescent 2',7'-dichlorofluorescein (DCF).

Step-by-Step Protocol

• Cell Seeding: Seed MDA-MB-231 cells at 1×104 cells/well in a 96-well plate. Incubate overnight in DMEM supplemented with 10% FBS.

• Pre-treatment (Self-Validation Step): For validation wells, pre-treat cells with 5 mM N-acetylcysteine (NAC), a known ROS scavenger, for 1 hour prior to compound addition. If the compound's mechanism is truly ROS-dependent, NAC will rescue cell viability and quench the fluorescent signal.

• Compound Treatment: Treat cells with the THIQ derivative (1 µM to 50 µM) for 24 hours.

• ROS Staining: Remove the media and wash cells with PBS. Add 100 µL of 10 µM DCFDA in phenol red-free, serum-free DMEM. Incubate for 45 minutes at 37°C in the dark.

• Readout: Measure fluorescence using a microplate reader (Ex: 485 nm, Em: 535 nm). Calculate the fold-change in ROS generation relative to the vehicle control.

Quantitative Data Summary

Assay Domain	Target / Cell Line	Key Readout	Expected Range / Outcome
Neuropharmacology	α4β2 nAChR (HEK293)	IC₅₀ (Calcium Flux Inhibition)	0.5 – 5.0 µM
Microbiology	P. aeruginosa (ATCC 27853)	MIC₉₀	6.0 – 24.0 µg/mL
Microbiology	P. aeruginosa (ATCC 27853)	Pyocyanin Downregulation	>50% reduction at sub-MIC
Oncology	TNBC (MDA-MB-231)	ROS Generation (Fold Change)	2.5x – 4.0x increase vs. Control
Oncology	TNBC (MDA-MB-231)	Apoptosis / Cell Viability (IC₅₀)	10 – 25 µM

Workflow & Mechanism Visualizations

Caption: Multimodal Mechanism of Action of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline.

Caption: Standardized High-Throughput In Vitro Screening Workflow.

References

• Crestey, F., Jensen, A. A., Borch, M., Andreasen, J. T., Andersen, J., Balle, T., & Kristensen, J. L. (2013). "Design, Synthesis, and Biological Evaluation of Erythrina Alkaloid Analogues as Neuronal Nicotinic Acetylcholine Receptor Antagonists." Journal of Medicinal Chemistry, 56(23), 9673-9682.[Link]

• Lal, P. B., Kumar, N., Arif, T., Mandal, T. K., Verma, K. A., Sharma, G. L., & Dabur, R. (2008). "In vitro anti-bacterial activity of a novel isoquinoline derivative and its post antibacterial effects on Pseudomonas aeruginosa." African Journal of Microbiology Research, 2(5), 126-130.[Link]

• García, A., Torres-Ruiz, S., Vila, L., Villarroel-Vicente, C., Bernabeu, Á., Eroles, P., Cabedo, N., & Cortes, D. (2023). "Synthesis of 2-aminopropyl benzopyran derivatives as potential agents against triple-negative breast cancer." RSC Medicinal Chemistry, 14(11), 2327-2341.[Link]

Application Note: Extraction and LC-MS/MS Quantification of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline from Biological Matrices

Executive Summary

6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (commonly referred to as O-methylcorypalline or OMC) is a structurally complex benzylisoquinoline alkaloid[1]. Naturally synthesized in the plumule and leaves of the lotus plant (Nelumbo nucifera)[1][2], as well as in specific endophytic fungi like Paecilomyces subglobosus[3], this compound has emerged as a high-value target in cardiovascular pharmacology. Recent profiling demonstrates its potent Angiotensin-Converting Enzyme (ACE) inhibitory activity, offering significant promise as a cardioprotective and anti-hypertensive agent ()[3].

Isolating and quantifying this alkaloid from heterogeneous biological matrices—ranging from fibrous botanical tissues to lipid-rich mammalian plasma—presents distinct analytical challenges. This technical guide outlines field-proven, self-validating extraction protocols utilizing Green Ultrasound-Assisted Extraction (UAE) and micro-Solid Phase Extraction (micro-SPE) coupled with LC-MS/MS.

Mechanistic Principles of Extraction

As a Senior Application Scientist, it is critical to understand that sample preparation is not merely a sequence of steps, but a targeted manipulation of the analyte's physicochemical properties.

Acid-Base Partitioning & Ionization The extraction of 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is governed by the basicity of the tertiary amine embedded within its tetrahydroisoquinoline ring, which possesses a pKa of approximately 8.5.

• Botanical Matrices: When extracting from Nelumbo nucifera tissues, the alkaloid is often bound to negatively charged cell wall polysaccharides. Utilizing an extraction solvent acidified with 0.1% formic acid (pH ~2.7) ensures the amine is fully protonated. This ionization disrupts electrostatic matrix interactions and drives the highly soluble ammonium cation into the aqueous-organic phase ()[2][4].

• Mammalian Plasma: In pharmacokinetic studies, the alkaloid exhibits high affinity for plasma proteins. Acetonitrile-induced Protein Precipitation (PPT) rapidly denatures these proteins to release the bound analyte[5]. However, PPT alone fails to remove endogenous phospholipids that cause severe ion suppression in the Electrospray Ionization (ESI) source. Therefore, coupling PPT with a Mixed-Mode Cation Exchange (MCX) or Polar-Enhanced Polymer (PEP-2) micro-SPE column is mandatory ()[5]. The resin captures the analyte via a dual mechanism: hydrophobic interactions with the dimethoxy-benzyl rings and robust electrostatic bonds with the protonated amine. A high-pH elution (e.g., 5% NH₄OH in methanol) neutralizes the amine (pH > 10), breaking the ionic bond and cleanly releasing the free base[5].

Experimental Protocols

Protocol A: Green Ultrasound-Assisted Extraction (UAE) from Plant Matrices

This methodology leverages acoustic cavitation to maximize alkaloid recovery while substituting harsh chlorinated solvents with environmentally benign alternatives[4].

• Tissue Homogenization: Pulverize lyophilized Nelumbo nucifera epicarp or leaves into a fine powder (mesh size 60) to maximize the surface area-to-volume ratio.

• Solvent Addition: Transfer 1.0 g of the pulverized matrix into a 50 mL centrifuge tube. Add 10 mL of 55% Ethyl Lactate (or 50% aqueous methanol acidified with 0.1% formic acid) to achieve a 1:10 solid-to-liquid ratio[4].

• Acoustic Cavitation (UAE): Sonicate the suspension in an ultrasonic bath at 40 kHz for 15 minutes at ambient temperature. The implosion of cavitation bubbles mechanically shears the plant cell walls, accelerating solvent permeation and analyte mass transfer[4].

• Phase Separation: Centrifuge the homogenate at 10,000 × g for 10 minutes at 4°C to pellet the fibrous debris.

• Filtration: Draw the supernatant into a syringe and filter through a 0.22 µm PTFE membrane directly into an autosampler vial for LC-MS/MS analysis.

Protocol B: Micro-SPE Extraction from Mammalian Plasma

This high-throughput workflow is optimized for pharmacokinetic profiling, ensuring high recovery and minimal matrix effects[5].

• Protein Denaturation: Aliquot 100 µL of mammalian plasma into a 1.5 mL microcentrifuge tube. Add 10 µL of the appropriate Internal Standard (IS). Vortex for 30 seconds.

• Precipitation: Add 400 µL of ice-cold Acetonitrile. Vortex vigorously for 1 minute to ensure complete precipitation of albumin and globulins[5].

• Centrifugation: Spin the samples at 14,000 rpm for 10 minutes at 4°C[5].

• SPE Conditioning: Condition a polymeric micro-SPE column (e.g., Cleanert PEP-2, 10 mg/1 mL) sequentially with 1 mL of 50% methanol in water, followed by 1 mL of 0.1% formic acid in water[5].

• Sample Loading: Transfer the cleared plasma supernatant onto the conditioned SPE bed and allow it to pass through via gravity or light vacuum.

• Interference Washing: Wash the column with 200 µL of 20% methanol (v/v) to elute polar interferences, salts, and loosely bound neutral lipids[5].

• Target Elution: Elute the purified alkaloid using 400 µL of Acetonitrile (if using PEP-2) or 5% NH₄OH in methanol (if using MCX resins)[5].

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of ultra-pure nitrogen at 35°C. Reconstitute the residue in 100 µL of the initial LC mobile phase.

Quantitative Data & LC-MS/MS Parameters

Table 1: Comparison of Sample Preparation Techniques for Tetrahydroisoquinoline Alkaloids

Matrix Type	Extraction Method	Optimized Solvent System	Recovery (%)	Matrix Effect (%)	LLOQ (ng/mL)
Rat Plasma	Micro-SPE (PEP-2)	Acetonitrile Elution	85.7 – 106.0	87.0 – 112.0	0.5 – 1.0
Lotus Epicarp	UAE	55% Ethyl Lactate	> 92.0	N/A	N/A
Fungal Extract	Liquid-Liquid (LLE)	Dichloromethane	~ 85.0	N/A	N/A

Data synthesized from validated pharmacokinetic and phytochemical profiling studies[3][4][5].

Table 2: Optimized LC-MS/MS Parameters for 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline

Parameter	Optimized Setting / Value
Ionization Mode	Positive Electrospray Ionization (ESI+)[5]
Precursor Ion [M+H]⁺	m/z 208.1[3]
Primary MRM Transition (Quantifier)	m/z 208.1 → 193.1 (Loss of methyl group)
Secondary MRM Transition (Qualifier)	m/z 208.1 → 177.1 (Loss of methoxy group)
Mobile Phase A	0.1% Formic Acid in LC-MS Grade Water[5]
Mobile Phase B	100% Acetonitrile[5]
UV Absorption Maxima (PDA)	276 nm – 285 nm[3][6]

Visualizations

Extraction Workflow

Workflow for extracting 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline from bio-matrices.

Pharmacological Mechanism

Pharmacological pathway of O-Methylcorypalline mediating blood pressure reduction via ACE inhibition.

References

• National Center for Biotechnology Information. "6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydro-isoquinoline." PubChem, [Link]

• Yulianis, Y., et al. "Endophytic fungus Paecylomyces subglobosus CBK3 as a natural source of ACE inhibitors: A phytochemical and in silico study." Journal of Applied Pharmaceutical Science, 2025. [Link]

• Li, Q., et al. "Simultaneous Determination of Five Alkaloids by HPLC-MS/MS Combined With Micro-SPE in Rat Plasma and Its Application to Pharmacokinetics After Oral Administration of Lotus Leaf Extract." Frontiers in Pharmacology, 2019.[Link]

• MDPI. "Green Extraction-Assisted Pseudo-Targeted Profile of Alkaloids in Lotus Seed Epicarp Based on UPLC-QTOF MS with IDA." Molecules, 2022.[Link]

• Deng, X., et al. "Lotus (Nelumbo nucifera) benzylisoquinoline alkaloids: advances in chemical profiling, extraction methods." Maximum Academic Press, 2024.[Link]

Sources

• 1. 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydro-isoquinoline | C12H17NO2 | CID 27694 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. maxapress.com [maxapress.com]
• 3. japsonline.com [japsonline.com]
• 4. Green Extraction-Assisted Pseudo-Targeted Profile of Alkaloids in Lotus Seed Epicarp Based on UPLC-QTOF MS with IDA | MDPI [mdpi.com]
• 5. Frontiers | Simultaneous Determination of Five Alkaloids by HPLC-MS/MS Combined With Micro-SPE in Rat Plasma and Its Application to Pharmacokinetics After Oral Administration of Lotus Leaf Extract [frontiersin.org]
• 6. japsonline.com [japsonline.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline

Welcome to the Technical Support and Troubleshooting Center. This guide is designed for synthetic chemists and drug development professionals seeking to optimize the yield and purity of 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (also known as O-methylcorypalline).

This compound is a critical building block and pharmacological scaffold [1]. The most efficient synthetic route involves a one-pot tandem reaction: a Pictet-Spengler cyclization followed immediately by an Eschweiler-Clarke reductive amination [2].

Mechanistic Pathway & Workflow

Understanding the causality of the reaction is the first step to troubleshooting it. The transformation of 3,4-dimethoxyphenethylamine into the target N-methylated tetrahydroisoquinoline (THIQ) relies on formaldehyde acting as both the carbon source for the C1-ring closure and the N-methyl group, while formic acid serves as the acid catalyst and the hydride donor [1].

Mechanistic pathway of one-pot Pictet-Spengler cyclization and Eschweiler-Clarke N-methylation.

Standard Operating Procedure (Self-Validating Protocol)

To establish a reliable baseline, follow this validated one-pot procedure [1]. This protocol is designed to be self-validating: the visual cues (solubility changes and gas evolution) confirm the reaction is proceeding correctly.

Reagents:

• 3,4-Dimethoxyphenethylamine (Homoveratrylamine): 1.0 equiv

• Formaldehyde (37% aqueous solution): 5.0 equiv

• Formic Acid (98-100%): Solvent and reductant (~10 mL per gram of amine)

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3,4-dimethoxyphenethylamine in formic acid. Self-Validation: The solution should be clear and slightly exothermic upon mixing.

• Reagent Addition: Add the 37% aqueous formaldehyde solution dropwise at room temperature.

• Tandem Cyclization/Methylation: Heat the reaction mixture to 100 °C under an inert nitrogen atmosphere. Stir at this temperature for 2 hours. Self-Validation: CO2 gas evolution will be observed as the formate ion donates a hydride and decarboxylates during the Eschweiler-Clarke step.

• Quenching: Cool the mixture to 0 °C in an ice bath. Carefully basify the solution to pH 10–11 by slowly adding a cold 2M aqueous NaOH solution. Caution: Highly exothermic.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify via silica gel column chromatography (using a gradient of DCM/MeOH) or isolate as a hydrochloride salt (see FAQ 4).

Optimization Data

The following table summarizes the quantitative impact of varying reaction parameters on the final yield. Deviating from the optimal stoichiometry often leads to incomplete reactions or degradation.

Entry	Formaldehyde (equiv)	Formic Acid	Temp (°C)	Time (h)	Yield (%)	Observation / Outcome
1	1.2	Solvent	100	2	35%	Major product is the secondary amine (incomplete methylation).
2	5.0	5.0 equiv	100	2	42%	Reaction stalls; insufficient hydride donor for reduction.
3	5.0	Solvent	100	2	89%	Optimal conditions; complete conversion [1].
4	5.0	Solvent	100	12	72%	Yield drops due to thermal degradation and oxidation.
5	5.0	Solvent	60	4	55%	Sluggish Pictet-Spengler cyclization.

Troubleshooting FAQs

Q1: Why is my reaction stalling at the secondary amine (6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline) without proceeding to the N-methylated product? A: The Eschweiler-Clarke methylation requires sufficient formic acid to act as a hydride donor. If you use formic acid merely as a catalytic additive rather than the primary solvent, the reduction of the intermediate N-methyleniminium ion cannot occur. Ensure you are using a vast excess of formic acid and maintaining a temperature of at least 100 °C to drive the decarboxylative hydride transfer.

Q2: I am observing a significant amount of dark, tarry byproducts and a low yield of the target compound. What is causing this degradation? A: Tetrahydroisoquinolines are highly susceptible to auto-oxidation, especially under basic workup conditions in the presence of oxygen, which leads to the formation of 3,4-dihydroisoquinolines and polymeric materials [3]. To mitigate this, degas your solvents, perform the reaction strictly under an inert atmosphere (N2 or Ar), and use cold, degassed alkaline solutions during the quenching and extraction phases.

Q3: How can I prevent the formation of the 7,8-dimethoxy regioisomer during the Pictet-Spengler cyclization? A: Fortunately, for 3,4-dimethoxyphenethylamine, the cyclization is naturally highly regioselective. The methoxy group at the para position (relative to the cyclization site) strongly directs the electrophilic aromatic substitution to the 6-position, yielding the 6,7-dimethoxy core[2]. If you observe unexpected isomers, the root cause is likely an impurity in your starting material (e.g., 2,3-dimethoxyphenethylamine). Always verify the purity of your starting amine via NMR before use.

Q4: My product is an oil that is difficult to purify via chromatography. How can I improve the isolation and handling? A: The free base of 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is often a viscous oil. To isolate it cleanly without extensive column chromatography, convert it to a hydrochloride salt. Dissolve the crude oil in anhydrous diethyl ether or methyl tert-butyl ether (MTBE), and slowly add a stoichiometric amount of HCl in dioxane (or bubble anhydrous HCl gas). The HCl salt will precipitate as a highly pure, white crystalline solid, which can be easily filtered and recrystallized from an ethanol/ether mixture [4].

References

• Design, Synthesis, and Biological Evaluation of Erythrina Alkaloid Analogues as Neuronal Nicotinic Acetylcholine Receptor Antagonists Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• The Pictet-Spengler Reaction Updates Its Habits Source: Molecules (PMC / NIH) URL:[Link]

• Electrochemical oxidation of aromatic ethers. Part 6. Oxidation of 4-(3,4-dimethoxybenzyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline... Source: Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) URL:[Link]

• A practical and scalable synthesis of N-halo compounds: 2-Chloro-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Source: Organic Syntheses URL:[Link]

overcoming solubility issues of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline in aqueous buffers

Welcome to the dedicated technical support guide for 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline. This resource is designed for researchers, scientists, and drug development professionals to navigate and overcome the solubility challenges associated with this compound in aqueous buffers. Here, we provide in-depth, evidence-based troubleshooting advice and detailed experimental protocols in a practical question-and-answer format.

Understanding the Solubility Challenge

6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is a moderately lipophilic, weakly basic compound. Its solubility in neutral aqueous solutions is limited, which can pose significant challenges for in vitro and in vivo studies. The key to overcoming these issues lies in understanding its physicochemical properties and selecting the appropriate solubilization strategy.

Table 1: Physicochemical Properties of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline

Property	Value	Source
Molecular Formula	C₁₂H₁₇NO₂	PubChem[1]
Molecular Weight	207.27 g/mol	PubChem[1]
Physical Form	Solid	PubChem[1]
Melting Point	82 °C	PubChem[1]
Predicted pKa (Basic)	8.5 (approx.)	Chemicalize
Predicted XLogP3	1.7	PubChem[1]
Predicted Aqueous Solubility (LogS)	-2.5 (approx. 26.5 mg/L or 128 µM)	AqSolDB[2]

Note: Predicted values are estimations from computational models and should be used as a guide. Experimental determination is recommended for precise applications.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: Why is my 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline not dissolving in my neutral aqueous buffer (e.g., PBS pH 7.4)?

A1: The limited solubility of this compound in neutral buffers is due to its chemical structure. The molecule possesses a tertiary amine within the tetrahydroisoquinoline ring system, which is a weak base. At neutral pH, this amine is largely in its unprotonated, neutral form, which is less water-soluble. The presence of two methoxy groups and the overall carbon framework also contribute to its moderate lipophilicity (fat-solubility), further reducing its affinity for aqueous media.

Q2: I have the hydrochloride (HCl) salt of the compound. Will this dissolve directly in a neutral buffer?

A2: While the hydrochloride salt form is provided to enhance aqueous solubility, dissolving it directly in a neutral or alkaline buffer can still be problematic. The salt will dissolve to a certain extent, but the buffer can neutralize the acidic salt, causing the compound to revert to its less soluble free base form and potentially precipitate out of solution, especially at higher concentrations. It is generally recommended to dissolve the HCl salt in a slightly acidic buffer or water first.

Q3: What is the most straightforward method to increase the solubility of this compound in an aqueous buffer?

A3: The most effective and widely used method is pH adjustment . By lowering the pH of the buffer, you can protonate the tertiary amine, forming a positively charged species (a cation). This ionized form is significantly more soluble in water.

• Causality: The predicted pKa of the tertiary amine is approximately 8.5. The Henderson-Hasselbalch equation dictates that to ensure at least 99% of the compound is in its protonated, soluble form, the pH of the solution should be at least two units below the pKa. Therefore, maintaining a buffer pH of ≤ 6.5 is recommended for achieving optimal solubility.

See Experimental Protocol 1 for a step-by-step guide to solubilization via pH adjustment.

Q4: My experiment requires a near-neutral pH (e.g., cell-based assays at pH 7.2-7.4). How can I prepare my solutions?

A4: This is a common challenge. Here are a few strategies, often used in combination:

• Prepare a Concentrated Stock in an Organic Solvent: First, dissolve the compound in a water-miscible organic solvent like Dimethyl Sulfoxide (DMSO) at a high concentration. Then, dilute this stock solution into your aqueous buffer to the final desired concentration.

  • Critical Consideration: The final concentration of the organic solvent in your assay should be kept to a minimum (typically <0.5% for DMSO in cell culture) to avoid solvent-induced toxicity or artifacts.[3][4] Always include a vehicle control (buffer with the same final concentration of the organic solvent) in your experiments.

• Use of Co-solvents: Incorporating a small percentage of a biocompatible co-solvent in your final aqueous buffer can help maintain the solubility of the compound.

• Employ Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, forming a water-soluble inclusion complex.[5] This is an excellent method for increasing aqueous solubility without using organic solvents.

See Experimental Protocol 2 for preparing solutions using an organic stock and Experimental Protocol 3 for using cyclodextrins.

Q5: I diluted my DMSO stock solution into my aqueous buffer, and the compound precipitated. What went wrong, and how can I fix it?

A5: This phenomenon, often called "solvent shock" or "crashing out," occurs when a compound that is highly soluble in an organic solvent is rapidly introduced into an aqueous environment where its solubility is much lower.[6]

Troubleshooting Steps:

• Reduce the Final Concentration: Your target concentration may be above the compound's solubility limit in the final aqueous buffer, even with a small amount of DMSO. Try a lower final concentration.

• Modify the Dilution Method: Instead of adding the small volume of DMSO stock directly to the large volume of buffer, try adding the buffer to the DMSO stock dropwise while vortexing. This more gradual change in solvent polarity can sometimes prevent precipitation.[7]

• Pre-warm the Aqueous Buffer: Gently warming your buffer (e.g., to 37°C for cell culture experiments) can slightly increase the solubility and help prevent precipitation during dilution.[7]

• Incorporate a Surfactant or Co-solvent: Adding a small amount of a non-ionic surfactant like Tween® 80 (e.g., 0.1%) or a co-solvent like PEG-400 to your final aqueous buffer can help to keep the compound in solution.

Experimental Protocols

Protocol 1: Solubilization by pH Adjustment

Objective: To prepare a stock solution of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline in an acidic aqueous buffer.

Materials:

• 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (free base or HCl salt)

• 50 mM Citrate Buffer, pH 4.0

• Sterile, deionized water

• Vortex mixer

• pH meter

Step-by-Step Methodology:

• Prepare the Acidic Buffer: Prepare a 50 mM citrate buffer and adjust the pH to 4.0 using hydrochloric acid or sodium hydroxide.

• Weigh the Compound: Accurately weigh the desired amount of the compound.

• Initial Dissolution: Add the weighed compound to a sterile tube. Add a small volume of the pH 4.0 citrate buffer.

• Vortex/Sonicate: Vortex the solution vigorously. If dissolution is slow, sonicate the sample in a water bath for 5-10 minutes.

• Adjust to Final Volume: Once the compound is fully dissolved, add the pH 4.0 citrate buffer to reach the final desired concentration.

• Verify pH: Check the pH of the final solution to ensure it remains acidic.

• Sterile Filtration: If required for your application, filter the solution through a 0.22 µm syringe filter compatible with acidic solutions.

Protocol 2: Preparation of a DMSO Stock Solution and Dilution into Aqueous Buffer

Objective: To prepare a high-concentration stock solution in DMSO and dilute it into an aqueous buffer for assays requiring a near-neutral pH.

Materials:

• 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline

• Anhydrous, sterile-filtered DMSO

• Sterile aqueous buffer (e.g., PBS, pH 7.4 or cell culture medium)

• Vortex mixer

Step-by-Step Methodology:

• Prepare High-Concentration DMSO Stock:

  • Accurately weigh the compound into a sterile vial.

  • Add the required volume of anhydrous DMSO to achieve a high concentration (e.g., 10-50 mM).

  • Vortex or sonicate until the compound is completely dissolved. The solution should be clear.

• Dilution into Aqueous Buffer:

  • Pre-warm your aqueous buffer to the experimental temperature (e.g., 37°C).

  • While vortexing the aqueous buffer, add the small volume of the DMSO stock solution dropwise to the buffer. This rapid dispersion is crucial to prevent precipitation.

  • Example: To prepare a 10 µM solution with 0.1% DMSO, add 1 µL of a 10 mM DMSO stock to 999 µL of pre-warmed aqueous buffer.

• Final Mixing: Continue to vortex for an additional 10-15 seconds to ensure homogeneity.

• Visual Inspection: Visually inspect the final solution against a light source to ensure no precipitate has formed.

Protocol 3: Solubilization using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

Objective: To prepare an aqueous solution of the compound using HP-β-CD to enhance solubility for solvent-sensitive applications.

Materials:

• 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Desired aqueous buffer (e.g., PBS, pH 7.4)

• Shaker or rotator

• Magnetic stirrer and stir bar (optional)

Step-by-Step Methodology:

• Prepare HP-β-CD Solution: Prepare a solution of HP-β-CD in your desired aqueous buffer. A common starting concentration is 20% (w/v). Warming the solution may aid in dissolving the HP-β-CD.

• Add the Compound: Add the powdered 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline directly to the HP-β-CD solution. A molar ratio of 1:1 (compound to HP-β-CD) is a good starting point, but an excess of cyclodextrin is often used.

• Incubate for Complexation: Tightly cap the vial and place it on a shaker or rotator. Incubate the mixture for 4-24 hours at room temperature or 37°C to allow for the formation of the inclusion complex.

• Assess Dissolution: After incubation, visually inspect the solution. If undissolved compound remains, it indicates that the solubility limit has been exceeded for that concentration of HP-β-CD.

• Clarify the Solution: Centrifuge the solution at high speed (e.g., >10,000 x g) for 15 minutes to pellet any undissolved material. Carefully collect the supernatant, which contains the solubilized compound.

• Sterile Filtration: If necessary, filter the supernatant through a 0.22 µm syringe filter.

Visualization of Workflows

Caption: Decision workflow for solubilizing 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline.

Caption: Workflow for preparing a working solution from a DMSO stock.

References

• Diastereoselective Synthesis of (–)-6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic Acid via Morpholinone Derivatives. MDPI. Available from: [Link]

• 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydro-isoquinoline. PubChem, National Center for Biotechnology Information. Available from: [Link]

• AqSolDB: A curated aqueous solubility dataset. Kaggle. Available from: [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. National Center for Biotechnology Information. Available from: [Link]

• Chemicalize. ChemAxon. Available from: [Link]

• AqSolPred-web: Online solubility prediction tool. GitHub. Available from: [Link]

• What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines? ResearchGate. Available from: [Link]

• Acid-Base Extraction. Chemistry LibreTexts. Available from: [Link]

• AqSolDB, a curated reference set of aqueous solubility and 2D descriptors for a diverse set of compounds. ResearchGate. Available from: [Link]

• Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. National Center for Biotechnology Information. Available from: [Link]

• Analytical profiles of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline for the purposes of identification in forensic examinations sites. ResearchGate. Available from: [Link]

• Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. MDPI. Available from: [Link]

• Acid–base extraction. Wikipedia. Available from: [Link]

• Compound precipitation from DMSO and the synergy between water uptake and freeze /thaw cycles. Ziath. Available from: [Link]

Sources

• 1. magritek.com [magritek.com]
• 2. kaggle.com [kaggle.com]
• 3. researchgate.net [researchgate.net]
• 4. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Chromatography for 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline

Welcome to the technical support guide for the chromatographic analysis of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline. This document provides in-depth troubleshooting advice and method development strategies tailored for researchers, analytical scientists, and drug development professionals. Our focus is on explaining the scientific principles behind experimental choices to empower you to develop robust and reliable analytical methods.

Section 1: Troubleshooting Common Chromatographic Issues

This section addresses the most frequent problems encountered during the analysis of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline, a basic compound prone to specific chromatographic challenges.

Q1: Why is my peak for 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline showing significant tailing?

A: Peak tailing for this analyte is almost always caused by secondary ionic interactions between the positively charged analyte and negatively charged residual silanol groups (Si-OH) on the surface of silica-based reversed-phase columns.[1][2]

• Causality: 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is a tertiary amine. In mobile phases with a pH below its pKa, the amine group will be protonated, carrying a positive charge. Silica-based stationary phases often have residual silanol groups, which become deprotonated and negatively charged at pH values above approximately 3.5.[2] This electrostatic attraction holds the analyte on the stationary phase longer than the desired hydrophobic interaction, resulting in a tailed peak.

• Solutions:

  • Mobile Phase pH Adjustment (Low pH): Lower the mobile phase pH to a range of 2.5-3.0 using an appropriate buffer like phosphate or an acid additive like formic or trifluoroacetic acid (TFA). At this low pH, the vast majority of surface silanols are protonated and neutral, minimizing the secondary ionic interactions that cause tailing.

  • Mobile Phase pH Adjustment (High pH): Use a high pH mobile phase (e.g., pH 9-10.5) with a pH-stable column (e.g., hybrid silica or organosilica).[3][4] At a pH well above the analyte's pKa, the amine is in its neutral, uncharged form. This prevents any ionic interaction with the stationary phase, typically resulting in excellent peak symmetry.[5]

  • Column Selection: Use a modern, high-purity silica column with advanced end-capping designed for basic compounds. These columns have a much lower concentration of active silanol sites.

  • Buffer Strength: Ensure your buffer concentration is adequate (typically 10-25 mM) to maintain a consistent pH across the column and resist changes from the sample matrix.[6]

Q2: My peak shape is symmetrical, but the retention time is too short. How can I increase it?

A: Insufficient retention is a common issue, particularly when the mobile phase is too "strong" (high organic content) or when the analyte is highly ionized.

• Causality: In reversed-phase chromatography, retention is driven by hydrophobic interactions.[2] Ionized compounds are more polar and have weaker hydrophobic interactions with the stationary phase, leading to earlier elution.[5]

• Solutions:

  • Decrease Organic Modifier Concentration: The most straightforward approach is to reduce the percentage of acetonitrile or methanol in your mobile phase. A 10% decrease in the organic modifier can increase the retention factor by 2- to 3-fold.[7]

  • Increase Mobile Phase pH: If you are operating at a low pH where the analyte is fully ionized, switching to a high pH method (with a compatible column) will neutralize the amine. The neutral form is significantly more hydrophobic and will be retained much more strongly.[5]

  • Switch Organic Modifier: If using acetonitrile, consider switching to methanol. Methanol is a slightly weaker solvent in reversed-phase, which may lead to longer retention times for some compounds.[8]

Q3: I'm observing peak fronting or split peaks. What are the likely causes?

A: Peak fronting is typically a sign of column overload, while split peaks can indicate a few different problems at the head of the column or with the injection solvent.

• Causality & Solutions:

  • Sample Overload (Fronting): The concentration or injection volume of your sample is too high, saturating the stationary phase at the point of injection.[6]

    • Fix: Reduce the sample concentration by diluting it or decrease the injection volume.

  • Injection Solvent Mismatch (Splitting/Broadening): Injecting the sample in a solvent that is significantly stronger than the mobile phase (e.g., 100% acetonitrile into a mobile phase with 20% acetonitrile) can cause the peak to distort or split.[9]

    • Fix: Whenever possible, dissolve and inject your sample in the initial mobile phase. If a stronger solvent is necessary for solubility, use the smallest possible injection volume.

  • Column Void or Contamination (Splitting): A physical void at the column inlet or particulate matter on the frit can disrupt the sample band, causing it to split.[9]

    • Fix: Try reversing and flushing the column (if the manufacturer allows). If the problem persists, the column may need to be replaced. Using a guard column can help protect the analytical column.

Q4: My retention times are drifting between injections. What should I check?

A: Retention time instability points to a lack of equilibrium or a changing mobile phase condition.

• Causality & Solutions:

  • Inadequate Buffering: If the mobile phase pH is not properly controlled, it can fluctuate, leading to changes in the analyte's ionization state and, consequently, its retention time.[10]

    • Fix: Ensure your buffer is used within its effective range (±1 pH unit of its pKa) and at a sufficient concentration (10-25 mM).

  • Poor Column Equilibration: The column needs sufficient time to equilibrate with the mobile phase, especially when changing mobile phase composition or pH.

    • Fix: Flush the column with at least 10-15 column volumes of the new mobile phase before starting your analysis.

  • Temperature Fluctuations: Column temperature affects mobile phase viscosity and reaction kinetics.

    • Fix: Use a column oven to maintain a constant, stable temperature (e.g., 30 °C).[11]

Section 2: In-Depth FAQs for Method Development

This section provides a deeper dive into the strategic choices you'll make when building a method from the ground up.

FAQ 1: What is the most critical parameter for controlling the retention and peak shape of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline?

The single most powerful tool for controlling the chromatography of this basic compound is the mobile phase pH .[4][5] The pH dictates the ionization state of both the analyte and the stationary phase, which in turn governs retention and peak shape. By adjusting the pH relative to the analyte's pKa, you can dramatically alter its polarity and its susceptibility to unwanted silanol interactions.[10]

FAQ 2: Should I use a low pH or high pH mobile phase for my analysis?

Both approaches are valid and widely used. The best choice depends on your separation goals, available columns, and detector.

Feature	Low pH Method (e.g., pH 2.5-3.5)	High pH Method (e.g., pH 9-10.5)
Analyte State	Fully Ionized (Protonated, R₃NH⁺)	Neutral (Free Base, R₃N)
Peak Shape	Good, but can be prone to tailing if silanol activity is not minimized.	Typically excellent and highly symmetrical.[5]
Retention	Lower retention due to higher polarity of the ionized form.[2]	Higher retention due to the increased hydrophobicity of the neutral form.
Column Choice	Compatible with virtually all standard silica-based C18 columns.	Requires a pH-stable column (e.g., hybrid, organosilica).[4]
MS Compatibility	Excellent. Acidic modifiers like formic acid are ideal for positive-ion electrospray.	Good. Volatile buffers like ammonium bicarbonate or formate are required.
Primary Advantage	Column compatibility and simplicity.	Superior peak shape and increased retention.

FAQ 3: How do I choose the right buffer for my mobile phase?

A buffer's primary role is to maintain a constant pH. The most important rule is to select a buffer whose pKa is close to the desired mobile phase pH (ideally within ±1 pH unit).

Desired pH Range	Common Buffer System	pKa	Notes
Low pH (2.0 - 3.5)	Phosphate Buffer	2.1	Provides excellent buffering capacity. Not MS-friendly.[2]
Formic Acid / TFA	<2	Technically not buffers, but used to maintain low pH. Excellent for MS.[7]
Mid pH (6.0 - 8.0)	Phosphate Buffer	7.2	High buffering capacity. Not MS-friendly.
High pH (9.0 - 10.5)	Ammonium Bicarbonate	9.2 (pKa2)	Volatile and MS-friendly. Requires a pH-stable column.[2]
Ammonium Acetate	9.2 (pKa2)	Volatile and MS-friendly. Requires a pH-stable column.[12]

FAQ 4: What is the difference between using Acetonitrile and Methanol as the organic modifier?

Acetonitrile (ACN) and methanol (MeOH) are the most common organic solvents in reversed-phase HPLC, but they can provide different selectivity.

• Solvent Strength: Acetonitrile is generally a stronger eluting solvent than methanol, meaning you often need a lower percentage of ACN to achieve the same retention time.[8]

• Selectivity: The primary difference lies in their chemical properties. Methanol is a protic solvent capable of donating a hydrogen bond, whereas acetonitrile is aprotic with a strong dipole moment.[2][7] This means methanol can interact differently with polar functional groups on an analyte compared to acetonitrile. If you have co-eluting peaks or poor resolution, simply switching the organic solvent (while adjusting the percentage to maintain similar retention) can be a powerful way to change selectivity and achieve a separation.

FAQ 5: What if I need to separate the enantiomers of a chiral derivative of this compound?

Standard reversed-phase chromatography will not separate enantiomers. For this, you must use chiral chromatography . This involves using a Chiral Stationary Phase (CSP) that can form transient, diastereomeric complexes with the enantiomers, allowing them to be separated.[13] Method development for chiral separations typically involves screening different types of CSPs (e.g., polysaccharide-based) with various mobile phases, often in normal-phase or polar organic modes.[14]

Section 3: Protocols and Workflows

Protocol 1: Step-by-Step Mobile Phase pH Screening for Method Development

This protocol outlines a systematic approach to evaluate the effect of pH on the chromatography of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline.

• Select a pH-Stable Column: Choose a modern, high-purity, end-capped C18 column or, ideally, a hybrid-silica column rated for an extended pH range (e.g., pH 2-11). This allows for a comprehensive screen without damaging the column.

• Prepare Aqueous Buffers:

  • Low pH (A1): 0.1% Formic Acid in HPLC-grade water.

  • Near-Neutral pH (A2): 10 mM Ammonium Acetate in water, pH adjusted to 6.8.

  • High pH (A3): 10 mM Ammonium Bicarbonate in water, pH adjusted to 10.0.

• Prepare Organic Mobile Phase (B): Use 100% Acetonitrile.

• Prepare Sample: Dissolve the analyte in a 50:50 mixture of water and acetonitrile to a concentration of approximately 10-20 µg/mL.

• Set Up HPLC System:

  • Flow Rate: 1.0 mL/min (for a 4.6 mm ID column).

  • Injection Volume: 5 µL.

  • Column Temperature: 30 °C.

  • Detector: UV at 270 nm or as appropriate.

• Run Scouting Gradient: For each aqueous buffer (A1, A2, A3), run a generic scouting gradient.

  • Gradient Program: 5% to 95% B over 10 minutes. Hold at 95% B for 2 minutes. Return to 5% B and re-equilibrate for 3 minutes.

• Evaluate Results: Compare the chromatograms from the three pH conditions.

  • Peak Shape: Note which pH provides the most symmetrical peak.

  • Retention Time: Observe the significant shift in retention time.

  • Resolution: If impurities are present, determine which pH provides the best separation.

• Optimize: Select the most promising pH condition and refine the gradient or switch to an isocratic method for final optimization.

Workflow for Method Development

The following diagram illustrates a logical workflow for developing a robust HPLC method for 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline.

Caption: A logical workflow for HPLC method development.

References

• Alwsci. (2025). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. Alwsci Blog.
• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
• MilliporeSigma. HPLC Troubleshooting Guide.
• Agilent Technologies. Tips and Tricks of HPLC System Troubleshooting.
• ResearchGate. (2019). Analytical profiles of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline for the purposes of identification in forensic examinations sites.
• GALAK Chromatography. HPLC Troubleshooting - Peak Shape Problems & Ghost Peak.
• Moravek. (2024). Exploring the Role of pH in HPLC Separation. Moravek Insights.
• LCGC International. (2026). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International.
• ResearchGate. Reactions of 6,7-dimethoxy- 3,4-dihydroisoquinoline with o-quinone methides.
• Phenomenex. Reversed Phase HPLC Method Development.
• Journal of Medicinal Chemistry. Structure-Activity Relationship Studies on Tetrahydroisoquinoline Derivatives.
• KNAUER. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds.
• Pharma Growth Hub. (2023). pH, pKa, and Retention.
• The Journal of Organic Chemistry. (2007). Diastereomeric Reissert Compounds of Isoquinoline and 6,7-Dimethoxy-3,4-dihydroisoquinoline in Stereoselective Synthesis.
• LCGC International. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC.
• MDPI. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations.
• Organic Syntheses. Working with Hazardous Chemicals.
• World Journal of Pharmaceutical Research. (2022). RP-HPLC analytical method development and validation for newly synthesized n-{[6-methoxy-2-(morpholin-4-yl) quinolin-3-yl]methyl}-4h-1,2,4-triazol-4-amine.
• YMC. Efficient method development for chiral separation by using CHIRAL ART columns.
• Sigma-Aldrich. 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline.
• MDPI. (2023). Diastereoselective Synthesis of (–)-6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic Acid via Morpholinone Derivatives.
• PubMed. (2018). Synthesis and pharmacological evaluation of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives as sigma-2 receptor ligands.
• RSC Publishing. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies.
• BenchChem. Application Notes and Protocols for the Analysis of 4-Methyl-1,2,3,4-tetrahydroisoquinoline by HPLC and GC-MS.
• PMC. (2023). Diastereoselective Synthesis of (–)-6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic Acid via Morpholinone Derivatives.
• Česká a slovenská farmacie. (2007). HPLC separation of enantiomers using chiral stationary phases.
• DergiPark. (2021). Optimization of a Reverse-Phase High Performance Liquid Chromatography (RP-HPLC) Method for Simultaneous Separation of Alo.
• iosrphr.org. (2025). An Overview to the Technique of Reverse-Phase Ultra High Performance Liquid Chromatography and Its Use in Pharmacy.
• MAC-MOD Analytical. Guidebook on Reversed Phase Chemistries & Utilizing Selectivity for HPLC Separations.

Sources

• 1. waters.com [waters.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. agilent.com [agilent.com]
• 4. moravek.com [moravek.com]
• 5. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 6. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. bvchroma.com [bvchroma.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. iosrphr.org [iosrphr.org]
• 13. csfarmacie.cz [csfarmacie.cz]
• 14. ymc.co.jp [ymc.co.jp]

preventing oxidation of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline during long-term storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing rapid degradation of electron-rich tetrahydroisoquinolines (THIQs) during archiving. 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is particularly notorious for its instability. The combination of an electron-donating dimethoxy-substituted aromatic ring and a tertiary amine creates a highly reactive benzylic C1 position.

This guide provides field-proven, mechanistically grounded solutions to prevent oxidation, ensuring the integrity of your compound libraries and reproducible downstream assays.

Frequently Asked Questions (FAQs)

Q1: Why does my batch of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline turn yellow or brown after only a few weeks of storage? A: Yellow or brown discoloration is a macroscopic indicator of oxidative rearomatization[1]. The causality lies in the molecule's electronic structure. Ground-state triplet oxygen from the atmosphere can abstract a hydrogen atom from the highly activated benzylic C1 position, generating a stable radical[2]. This radical rapidly converts into an iminium intermediate[3]. Subsequent oxidation steps lead to the formation of conjugated, chromophore-rich 3,4-dihydroisoquinolines and fully aromatized isoquinolinium species, which absorb visible light and appear yellow or brown[4].

Q2: Should I store this compound as a free base or a salt? A: You must always store this compound as a salt (e.g., hydrochloride) for long-term archiving. In the free base form, the lone pair of electrons on the tertiary nitrogen facilitates the initial electron transfer required for radical formation. By converting the compound to a hydrochloride salt, you protonate the amine, tying up the lone pair. This drastically increases the oxidation potential of the molecule, effectively shutting down the primary degradation pathway.

Q3: How can I analytically detect early-stage oxidation before macroscopic color changes occur? A: Do not rely solely on visual inspection. Implement High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS). Look for the appearance of new peaks with a mass shift of [M-2] (dihydroisoquinoline), [M-4] (fully aromatized isoquinolinium), or [M+16] (N-oxide derivative formed via trace peroxides).

Oxidative degradation pathways of 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline.

Troubleshooting Guide

Issue: Inconsistent assay results or rapid degradation immediately upon dissolution.

• Root Cause: The use of aged ethereal solvents (e.g., THF, diethyl ether) containing trace peroxides, or dissolving the compound in oxygen-rich aqueous buffers. Peroxides rapidly induce N-oxidation at the tertiary amine.

• Solution: Always use freshly distilled, peroxide-free solvents. For biological assays requiring aqueous buffers, degas the buffers prior to use via inert gas sparging (Argon/N2) or freeze-pump-thaw cycles.

Issue: The compound degraded despite being stored at -20°C in a sealed vial.

• Root Cause: Standard ambient air contains ~21% oxygen and ambient humidity. Sealing the vial traps this oxygen, and standard clear glass allows UV/Vis light to initiate radical formation[1].

• Solution: Switch to amber glass vials to block photolytic initiation, and implement an Argon purge protocol (Argon is heavier than Nitrogen and displaces oxygen more effectively at the bottom of the vial).

Quantitative Data: Storage Conditions vs. Stability

The following table summarizes the causal relationship between storage parameters and the expected purity of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline over a 12-month period.

Chemical Form	Storage Temp	Atmosphere	Light Exposure	Expected Purity (12 Months)	Macroscopic Observation
Free Base	25°C	Ambient Air	Exposed	< 45%	Severe yellow/brown oiling
Free Base	-20°C	Argon Purged	Protected (Amber)	88% - 92%	Slight yellow tint
HCl Salt	25°C	Ambient Air	Protected (Amber)	> 97%	White to off-white powder
HCl Salt	-20°C	Argon Purged	Protected (Amber)	> 99.9%	Pristine white powder

Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems . Each protocol includes a verification step to confirm the success of the procedure before moving forward.

Protocol 1: Conversion of Free Base to Hydrochloride Salt

Protonating the tertiary amine is the single most effective method to prevent oxidation.

• Dissolution: Dissolve 1.0 g of purified 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline free base in 20 mL of anhydrous, peroxide-free methyl tert-butyl ether (MTBE) or diethyl ether.

• Cooling: Chill the solution to 0°C in an ice bath under continuous magnetic stirring.

• Precipitation: Slowly add 1.1 molar equivalents of 2M HCl in diethyl ether dropwise.

• Self-Validation Check: The solution will immediately transition from clear to a thick, cloudy suspension as the insoluble HCl salt precipitates. Causality: The free base is soluble in ether, but the ionic salt is not. Complete precipitation visually validates the protonation of the amine.

• Isolation: Filter the precipitate rapidly under a blanket of Argon using a Schlenk frit. Wash the filter cake with 10 mL of cold, anhydrous ether to wash away any unreacted free base or non-polar oxidation byproducts.

• Drying: Dry the resulting white crystalline powder in a vacuum oven at 40°C for 12 hours to remove residual solvent.

Protocol 2: Ampouling and Inert Gas Purging for Archival

Eliminating oxygen and light prevents the initiation of the radical cascade.

• Transfer: Aliquot the dried HCl salt into amber glass ampoules or PTFE-lined screw-cap vials. Causality: Amber glass absorbs UV/Vis radiation, preventing photo-induced radical abstraction at the C1 position.

• Argon Displacement: Insert a long, sterile needle attached to a low-flow Argon line into the vial, keeping the tip approximately 1 cm above the solid powder.

• Purging: Purge the vial with Argon for 3 to 5 minutes. Because Argon is denser than air, it will pool at the bottom and push atmospheric oxygen out of the top.

• Sealing: Quickly remove the needle and immediately cap the vial tightly, or flame-seal the glass ampoule.

• Self-Validation Check: Run a baseline HPLC assay of the batch on Day 0. Store the sealed vials in a desiccator at -20°C. After 30 days, sacrifice one vial and run a comparative HPLC assay. The absence of [M-2] or [M-4] peaks validates the integrity of your sealing and inerting technique.

Step-by-step workflow for the stabilization and long-term storage of THIQ derivatives.

Sources

• 1. benchchem.com [benchchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Oxidative Rearomatization of Tetrahydroisoquinolines Promoted by Pyridine-N-oxide - PMC [pmc.ncbi.nlm.nih.gov]

resolving co-elution of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline with structural analogs

Resolving Co-Elution of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline and Structural Analogs

Welcome to the Advanced Chromatography Troubleshooting Guide. 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (a structurally significant tetrahydroisoquinoline [THIQ] alkaloid) frequently presents co-elution challenges when analyzed alongside its positional isomers (e.g., 5,6-dimethoxy analogs) and demethylated metabolites.

This guide provides field-proven, mechanistically grounded solutions to achieve baseline resolution ( Rs​>1.5 ) using advanced stationary phases and mobile phase optimization.

Part 1: Diagnostic Workflow for THIQ Co-Elution

Before adjusting your instrument methods, you must identify the structural relationship between the target molecule and the co-eluting interference. The root cause dictates the chromatographic solution.

Diagnostic workflow for resolving THIQ analog co-elution based on structural variance.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does a standard C18 column fail to resolve 6,7-dimethoxy-2-methyl-THIQ from its positional isomers (e.g., 5,6-dimethoxy-2-methyl-THIQ)? A1: Conventional C18 columns rely almost exclusively on dispersive hydrophobic interactions. Positional isomers of dimethoxy-THIQs possess nearly identical hydrophobic footprints and LogP values, rendering C18 stationary phases "blind" to their structural differences. The Solution: Transition to a Pentafluorophenyl (PFP) or Biphenyl column. PFP phases provide alternative selectivity mechanisms, including π−π interactions, dipole-dipole interactions, and hydrogen bonding. The highly electronegative fluorine atoms act as electron acceptors, interacting strongly with the electron-rich dimethoxy-aromatic ring of the THIQ [1]. Empirical data confirms that PFP columns excel at separating positional isomers of methoxy-substituted aromatic compounds where C18 completely fails [2].

Q2: How do I separate the target tertiary amine (N-methylated) from its N-desmethyl analog (6,7-dimethoxy-1,2,3,4-THIQ)? A2: The N-desmethyl analog is a secondary amine, which has a slightly different pKa​ and hydration radius compared to the N-methylated tertiary amine. However, under standard LC-MS low-pH conditions (e.g., 0.1% formic acid, pH ~2.7), both amines are fully protonated, leading to similar retention times on standard reversed-phase columns. The Solution: Employ a mixed-mode chromatography column (e.g., Reversed-Phase/Cation-Exchange). Mixed-mode columns feature both a hydrophobic alkyl chain and a negatively charged ion-pairing group. This creates a self-validating separation system: the molecules are separated not just by hydrophobicity, but by the distinct electrostatic charge densities of secondary vs. tertiary amines [3].

Q3: We observe severe peak tailing and co-elution with matrix interferences during LC-MS/MS analysis. How can we improve peak shape while maintaining MS compatibility? A3: Peak tailing of basic THIQ alkaloids on conventional silica is typically caused by secondary ion-exchange interactions with residual acidic silanols. While high-pH buffers can suppress this ionization, they severely suppress positive-ion electrospray ionization (ESI+) in mass spectrometry. The Solution: Utilize a Biphenyl column under strictly acidic conditions. Biphenyl phases offer enhanced π−π interactions and shape selectivity, allowing for strong retention of basic alkaloids using MS-friendly mobile phases (like 0.1% formic acid) without the peak tailing associated with C18 columns [4, 5].

Part 3: Step-by-Step Experimental Protocols

Protocol A: Orthogonal Column Screening for Positional Isomers

This protocol utilizes a PFP column to exploit dipole-dipole interactions for the separation of isobaric dimethoxy-THIQ isomers.

• Hardware Setup: Install a Core-Shell PFP column (e.g., 2.6 µm, 100 x 2.1 mm) to ensure high efficiency and low backpressure.

• Mobile Phase Preparation:

  • Solvent A: LC-MS grade Water + 0.1% Formic Acid.

  • Solvent B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

• Temperature Control: Set the column oven to 30°C . Mechanistic Note: π−π and dipole interactions are highly temperature-sensitive. Lower temperatures often enhance the resolution of positional isomers on PFP phases.

• Gradient Elution:

  • 0.0 - 1.0 min: 5% B (Isocratic hold to focus the basic analytes)

  • 1.0 - 8.0 min: Ramp 5% B to 45% B

  • 8.0 - 9.0 min: Ramp to 95% B (Column wash)

  • 9.0 - 12.0 min: 5% B (Equilibration)

• Flow Rate: 0.4 mL/min.

• Detection: Set MS/MS MRM transitions. Since positional isomers are isobaric, rely on the baseline chromatographic resolution ( Rs​>1.5 ) achieved between minutes 4 and 6.

Protocol B: Mixed-Mode Separation for Demethylated Metabolites

This protocol leverages electrostatic differences to separate N-methylated targets from N-desmethyl metabolites.

• Hardware Setup: Install a Mixed-Mode RP/Cation-Exchange column (e.g., Newcrom R1, 3 µm, 150 x 4.6 mm).

• Buffer Preparation: Prepare a 20 mM Ammonium Formate buffer, adjusted to pH 3.0 with formic acid. Mechanistic Note: Precise pH control is critical here to ensure the cation-exchange groups on the stationary phase remain active while both analytes are fully protonated.

• Isocratic Elution: Run an isocratic mobile phase of 25% Acetonitrile / 75% Buffer (pH 3.0). Isocratic conditions maximize the electrostatic differentiation between the secondary and tertiary amines.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 280 nm or ESI-MS in positive mode.

Part 4: Quantitative Data Summary

The following table summarizes expected chromatographic behaviors for 6,7-dimethoxy-2-methyl-THIQ and its analogs across different stationary phases, illustrating the causality behind column selection.

Stationary Phase Chemistry	Primary Retention Mechanism	Resolution ( Rs​ ) for Positional Isomers	Resolution ( Rs​ ) for N-Desmethyl Analogs	Peak Shape (0.1% FA)
Standard C18	Dispersive Hydrophobic	< 0.8 (Co-elution)	~ 1.0 (Partial)	Moderate Tailing
PFP (Pentafluorophenyl)	Dipole-dipole, π−π , H-bond	> 2.0 (Baseline)	~ 1.2 (Partial)	Excellent
Biphenyl	π−π , Shape Selectivity	> 1.5 (Baseline)	~ 1.5 (Baseline)	Excellent
Mixed-Mode (RP/CX)	Hydrophobic + Electrostatic	< 1.0 (Poor)	> 2.5 (Baseline)	Good

References

• Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Agilent Technologies. Available at: [Link]

• Separation of 1,2,3,4-Tetrahydroisoquinoline on Newcrom R1 HPLC column. SIELC Technologies. Available at:[Link]

• Rapid and Accurate LC–MS-MS Analysis of Nicotine and Related Compounds in Urine Using Raptor Biphenyl LC Columns and MS-Friendly Mobile Phases. Spectroscopy Online. Available at: [Link]

• Comprehensive mycotoxin analysis. Scientist Live. Available at: [Link]

troubleshooting poor recovery rates of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline in solid phase extraction

Topic: Troubleshooting Poor Recovery Rates of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline

Welcome to the technical support guide for optimizing the solid phase extraction of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline. As a Senior Application Scientist, I understand that achieving high, consistent recovery for this basic compound can be challenging. This guide is structured to provide both quick answers and in-depth, scientifically-grounded solutions to common issues encountered in the lab.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common initial problems.

Q1: My recovery of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is suddenly very low. What is the most likely culprit?

The most common reasons for low recovery of this basic analyte are incorrect pH control during the SPE steps and unintended secondary interactions with the sorbent material.[1][2][3] Because your analyte is a tertiary amine, its charge state is highly dependent on pH, which dictates its retention and elution behavior on most sorbents.

Q2: What is the best type of SPE sorbent to use for this compound?

For basic compounds like this, a mixed-mode strong cation exchange (MM-SCX) sorbent is often the most robust and selective choice.[4][5] It combines reversed-phase (hydrophobic) and strong cation exchange (ionic) retention mechanisms, allowing for rigorous wash steps that remove more interferences, leading to cleaner extracts and higher recovery. Standard reversed-phase (C18) and strong cation exchange (SCX) sorbents can also be effective but require more careful optimization of pH and solvent strengths.[6]

Q3: My recovery results are highly variable and not reproducible. Why?

Inconsistent results often stem from operational variables. The most common causes are:

• Drying of the Sorbent Bed: Allowing the sorbent to dry out after conditioning and before sample loading can deactivate the stationary phase, leading to poor retention.[1]

• Inconsistent Flow Rates: Loading or eluting the sample too quickly reduces the interaction time between the analyte and the sorbent, leading to incomplete retention (breakthrough) or incomplete elution.[7][8][9] A slow, consistent flow of 1-2 drops per second is recommended.[10]

• Variable Sample pH: Small fluctuations in the sample or solvent pH can significantly alter the analyte's charge state, leading to inconsistent retention and elution.[11]

Q4: I analyzed my waste fractions and found the analyte in the initial sample load "flow-through." What went wrong?

This phenomenon, known as "breakthrough," indicates that the analyte failed to bind to the sorbent. For this compound, the primary causes are:

• On Reversed-Phase (RP): The sample pH was too low, causing the analyte to be charged (protonated) and too polar to be retained by the hydrophobic sorbent. Alternatively, the organic content of your sample matrix was too high.[9][12]

• On Ion-Exchange (IEX): The sample pH was too high, causing the analyte to be in its neutral form, which cannot bind to the cation exchange sorbent.[8]

Q5: I can't get my analyte to elute from the cartridge. What should I do?

This indicates the interaction between your analyte and the sorbent is too strong for your current elution solvent.

• On Reversed-Phase (RP): Your elution solvent is likely not strong enough (insufficient organic content). For basic compounds, strong, irreversible binding can also occur due to secondary interactions with residual silanols on silica-based sorbents.[2]

• On Ion-Exchange (IEX): Your elution solvent is not basic enough to neutralize the analyte and break the ionic bond with the sorbent. You must add a basic modifier to your elution solvent.[4][13]

Part 2: In-Depth Troubleshooting Guide

This section provides a detailed breakdown of the science and methodology for resolving poor recovery.

Section A: Understanding Your Analyte

Success in SPE begins with a thorough understanding of the analyte's physicochemical properties. 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is a tertiary amine, making it a basic compound. Its retention behavior is dominated by its pKa and hydrophobicity (LogP).

Property	Value / Structure	Implication for SPE
Chemical Structure		Contains a tertiary amine (basic center) and a moderately hydrophobic core.[14]
Molecular Formula	C12H17NO2	Molecular Weight: 207.27 g/mol .[14]
pKa (estimated)	~8.5 - 9.5	This is the pH at which the molecule is 50% charged and 50% neutral. This value is critical for controlling retention and elution.
XLogP3 (computed)	1.7	Indicates moderate hydrophobicity, suitable for reversed-phase retention when in its neutral form.[14]

The key to manipulating this analyte is controlling its protonation state.

Caption: Analyte protonation equilibrium.

Section B: Troubleshooting Reversed-Phase (RP) SPE

RP-SPE relies on hydrophobic interactions. For basic compounds, this requires careful pH management to maximize retention and overcome secondary interactions.

Problem: Analyte Breakthrough During Sample Loading

• Causality: On an RP sorbent (like C18), retention is strongest when the analyte is most hydrophobic. For your compound, this occurs when it is in its neutral, uncharged state.[10] If your sample is loaded at an acidic or neutral pH (e.g., pH < 7), a significant portion of the analyte will be protonated (charged), making it more polar and less likely to be retained, causing it to pass through to waste.

• Solution Protocol:

  • Determine Optimal pH: Adjust the pH of your sample to be at least 2 units above the analyte's pKa. For an estimated pKa of 8.5, this means adjusting the sample pH to ≥ 10.5.

  • Dilute with Buffer: Dilute your sample 1:1 with a basic buffer (e.g., ammonium hydroxide or phosphate buffer at pH 10.5) before loading.[10]

  • Reduce Organic Content: Ensure the organic solvent content of your sample is less than 5% to maximize hydrophobic retention.

Problem: Irreversible Binding and Poor Recovery

• Causality: Standard silica-based RP sorbents have exposed silanol groups (Si-OH) on their surface. At neutral pH, these groups can become deprotonated (Si-O⁻) and act as strong binding sites for positively charged basic compounds. This "secondary interaction" is an ion-exchange mechanism that can be much stronger than the intended hydrophobic interaction, preventing elution.[2]

• Solutions:

  • Use Polymer-Based Sorbents: Polymeric sorbents (e.g., divinylbenzene-based) do not have silanol groups and thus eliminate this problem. They are highly recommended for basic compounds.

  • Use End-Capped Silica Sorbents: These sorbents have had most of their silanol groups chemically deactivated, reducing but not always eliminating secondary interactions.

  • Manipulate Elution Solvent: Adding a small amount of a competing base or acid to the elution solvent can help disrupt these interactions. However, this is less reliable than using the correct sorbent.

Section C: Troubleshooting Ion-Exchange (IEX) SPE

This method uses electrostatic attraction. For your positively charged analyte, a Strong Cation Exchange (SCX) sorbent is the correct choice.

Caption: Strong Cation Exchange (SCX) Workflow.

Problem: Analyte Fails to Bind During Loading

• Causality: SCX sorbents contain sulfonic acid groups that are permanently negatively charged.[15] To bind, your analyte must be positively charged. This occurs at a pH below its pKa. If the sample pH is too high (e.g., > 9), the analyte will be neutral and will not be retained.

• Solution Protocol:

  • Acidify Sample: Adjust the sample pH to be at least 2 units below the analyte's pKa. A pH of 3-6 is generally effective. Use a buffer like acetate or formate.

  • Equilibrate Correctly: Ensure the cartridge is equilibrated with the same low-pH buffer before loading the sample. This ensures the sorbent is ready for ionic interaction.[8]

Problem: Incomplete Elution from SCX Sorbent

• Causality: The strong ionic bond between the positively charged analyte and the negatively charged sorbent must be broken. This is achieved by neutralizing the analyte. If your elution solvent is neutral or acidic, the analyte will remain charged and tightly bound.

• Solution Protocol:

  • Use a Basic Elution Solvent: The elution solvent must be basic to neutralize the analyte.

  • Recommended Eluent: A mixture of 2-5% ammonium hydroxide in an organic solvent (like methanol or acetonitrile) is highly effective.[4][13] The organic solvent disrupts any secondary hydrophobic interactions, while the high pH neutralizes the amine, breaking the ionic bond and allowing for complete elution.

Section D: Recommended Protocol - Mixed-Mode (MM) SPE

Mixed-mode SPE provides the highest degree of selectivity and is the most robust approach for basic compounds in complex matrices like plasma or tissue homogenates.[5] It utilizes both hydrophobic and ionic retention, allowing for aggressive wash steps that remove a wider range of interferences.

Optimized Starting Protocol for Mixed-Mode SPE (RP + SCX)

This protocol is designed for a polymeric mixed-mode strong cation exchange sorbent.

• Condition: Pass 1 mL of methanol through the cartridge.

• Equilibrate: Pass 1 mL of deionized water, followed by 1 mL of 2% formic acid in water (or 100mM acetate buffer, pH 4). Do not let the sorbent go dry.

• Sample Pre-treatment: Dilute your sample at least 1:1 with 2% formic acid in water.

• Load: Load the pre-treated sample onto the cartridge at a slow flow rate (~1 drop/second).

• Wash 1 (Polar Interferences): Wash the cartridge with 1 mL of 2% formic acid in water.

• Wash 2 (Non-Polar Interferences): Wash the cartridge with 1 mL of methanol. This step is critical for removing hydrophobic interferences and is possible because the analyte is strongly retained by the ionic mechanism.

• Elute: Elute the analyte with 1-2 mL of 5% ammonium hydroxide in methanol. Collect the eluate for analysis.

• Evaporate & Reconstitute (Optional): The basic eluate may be incompatible with some HPLC mobile phases. If necessary, evaporate the eluent to dryness under nitrogen and reconstitute in your mobile phase.

References

• Al-Saffar, F. A., et al. (2023). "A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis." RSC Advances. Available at: [Link]

• MDPI. (2023). "Diastereoselective Synthesis of (–)-6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic Acid via Morpholinone Derivatives." Available at: [Link]

• PubChem. "6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydro-isoquinoline." National Center for Biotechnology Information. Available at: [Link]

• Waters Corporation. "Solid-Phase Extraction (SPE) Method Development." Available at: [Link]

• PubChem. "6,7-Dimethoxy-1,2,3,4-Tetrahydroisoquinoline." National Center for Biotechnology Information. Available at: [Link]

• Google Patents. "WO2011082700A1 - A method for the preparation of 6,7-dimethoxy-1-[2-(4-trifluoromethylphenyl)ethyl]-3,4- dihydroisoquinoline.

• Welch Materials. (2025). "Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide." Available at: [Link]

• NextSDS. "6,7-DIMETHOXY-2-METHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE." Available at: [Link]

• Biotage. (2023). "7 Horrible Mistakes You're Making with Solid Phase Extraction." Available at: [Link]

• LCGC International. (2026). "Back to Basics: The Role of pH in Retention and Selectivity." Available at: [Link]

• Agilent Technologies. "SPE Method Development Tips and Tricks." Available at: [Link]

• LCGC International. (2026). "Advanced Topics in Solid-Phase Extraction: Chemistries." Available at: [Link]

• LCGC International. (2019). "Solving Recovery Problems in Solid-Phase Extraction." Available at: [Link]

• Phenomenex. "Sample Prep Tech Tip: Troubleshooting SPE." Available at: [Link]

• Phenomenex. "Sample Prep Tech Tip: Low Recovery- SPE Method." Available at: [Link]

• Biotage. (2023). "When should I choose a mixed-mode SPE?" Available at: [Link]

• Hawach Scientific. (2023). "The Interaction in SPE Cartridge." Available at: [Link]

• Spectroscopy Online. (2026). "A Simplified Approach to Optimize SPE Method Development with Downstream LC–MS Analysis Allowing 100% Organic, Basified Injection Solvents." Available at: [Link]

• Hawach Scientific. (2025). "The Reason of Poor Sample Recovery When Using SPE." Available at: [Link]

• Biotage. "Sample Preparation by Mixed-Mode SPE Using ISOLUTE® HCX." Available at: [Link]

• LCGC International. (2022). "The Most Common Mistakes in Solid-Phase Extraction." Available at: [Link]

• Merck Millipore. "Reversed-Phase SPE Methodology." Available at: [Link]

• ACS Omega. (2023). "Solid-phase extraction at High pH as a Promising Tool for Targeted Isolation of Biologically Active Fractions of Humic Acids." Available at: [Link]

• Welch Materials. (2023). "The Importance Of Mobile Phase PH in Chromatographic Separations." Available at: [Link]

• Spectroscopy Online. (2026). "A Simplified Approach to Optimize SPE Method Development with Downstream LC–MS Analysis Allowing 100% Organic, Basified Injection Solvents." Available at: [Link]

• MolForge. "Isoquinoline, 1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(4-nitrophenethyl)methyl-, hydrobromide - Molecular Properties." Available at: [Link]

• Frontiers in Pharmacology. (2019). "Simultaneous Determination of Five Alkaloids by HPLC-MS/MS Combined With Micro-SPE in Rat Plasma and Its Application to Pharmacokinetics After Oral Administration of Lotus Leaf Extract." Available at: [Link]

• AOCS. (2019). "Solid-phase extraction columns in the analysis of lipids." Available at: [Link]

• Phenomenex. "Reversed Phase HPLC Columns." Available at: [Link]

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• 2. specartridge.com [specartridge.com]
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• 7. biotage.com [biotage.com]
• 8. Chromatography Troubleshooting Guides-Solid Phase Extractions | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 12. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydro-isoquinoline | C12H17NO2 | CID 27694 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. waters.com [waters.com]

Technical Support Center: Stabilizing 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline in In Vitro Assays

Welcome to the Technical Support and Troubleshooting Center for 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (and related tetrahydroisoquinoline/THIQ derivatives). As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and drug development professionals overcome the unique chemical instability challenges associated with dosing THIQ alkaloids in standard cell culture media.

Unlike stable aliphatic amines, the THIQ core is highly susceptible to environmental degradation. This guide explains the mechanistic causality behind these stability issues and provides self-validating, field-proven protocols to ensure the scientific integrity of your in vitro assays.

Mechanistic Troubleshooting: Why Do THIQs Degrade in Media?

To stabilize a compound, you must first understand how it degrades. 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline possesses a benzylic C1 position that is highly sensitive to autoxidation[1]. When introduced into standard cell culture media (e.g., DMEM, RPMI), three primary environmental stressors trigger its degradation:

• Dissolved Oxygen & Transition Metals: Cell culture media contains trace transition metals (like Cu²⁺ and Fe³⁺). These metals catalyze the autoxidation of the THIQ core, abstracting a hydrogen atom at the C1 position to form a radical/cation intermediate.

• Photo-oxidation: Media components such as Riboflavin (Vitamin B2) and Phenol Red act as potent photosensitizers. Under ambient laboratory light, they generate Reactive Oxygen Species (ROS) that accelerate the oxidation of the THIQ amine into an imine/iminium intermediate[2].

• Aromatization (Dehydrogenation): The iminium intermediate rapidly undergoes further dehydrogenation, driven by the thermodynamic stability of the resulting aromatic ring, converting the active drug into a fully aromatized, often pharmacologically inactive (or off-target toxic) isoquinoline derivative[3].

Mechanistic pathway of THIQ autoxidation and aromatization in standard cell culture media.

Quantitative Data: Media Condition Comparisons

To illustrate the severity of this degradation, the following table summarizes the quantitative stability (half-life) of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline when spiked into various media formulations at 37°C[4].

Media Formulation	Additives / Modifications	Light Exposure	Estimated Half-Life ( t1/2​ )	Primary Degradant Detected (LC-MS)
Standard DMEM + 10% FBS	None	Ambient Light	< 6 hours	Isoquinoline derivative
Standard DMEM + 10% FBS	None	Dark	12 - 18 hours	Isoquinoline derivative
Phenol Red-Free DMEM	None	Ambient Light	~ 24 hours	Isoquinoline / Iminium trace
Optimized DMEM + 10% FBS	100 µM Ascorbate + 10 µM EDTA	Dark	> 72 hours	Intact Parent Compound

Step-by-Step Stabilization Protocols

To establish a self-validating experimental system, implement the following methodology. This protocol disrupts the causality of degradation by chelating trace metals, quenching ROS, and eliminating photo-excitation.

Protocol: Preparation of Stabilized THIQ Dosing Media

Materials Required:

• 100% anhydrous DMSO (LC-MS grade)

• L-Ascorbic Acid (Antioxidant)

• EDTA (Metal Chelator)

• Phenol Red-free Cell Culture Media

• Amber microcentrifuge tubes

Step-by-Step Methodology:

• Stock Solution Preparation: Dissolve 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline in 100% anhydrous DMSO to create a 10 mM to 50 mM master stock. Causality note: DMSO prevents hydrolysis and limits oxygen exposure. Store aliquots at -80°C in amber tubes.

• Media Pre-Conditioning: Prepare the dosing media using a Phenol Red-free base. Supplement the media with 100 µM L-Ascorbic Acid and 10 µM EDTA. Causality note: EDTA sequesters Cu²⁺/Fe³⁺, preventing metal-catalyzed autoxidation, while Ascorbic Acid quenches any formed radical intermediates.

• Drug Spiking: Dilute the DMSO stock directly into the pre-conditioned media immediately before treating the cells. Ensure the final DMSO concentration remains ≤ 0.1% (v/v) to prevent solvent-induced cytotoxicity.

• Incubation & Maintenance: Wrap culture plates in aluminum foil or use dark incubation chambers. If the assay exceeds 24 hours, perform a 50% media exchange daily to replenish the antioxidant capacity of the media and remove any trace degradants[4].

Optimized workflow for handling and stabilizing THIQ derivatives in in vitro assays.

Frequently Asked Questions (FAQs)

Q: I am observing precipitation when I add the compound to media containing 10% FBS. Is it degrading? A: Not necessarily. THIQ derivatives are highly lipophilic and can exhibit strong protein binding to Bovine Serum Albumin (BSA) in FBS[5]. If you add a highly concentrated DMSO stock directly into cold media, local supersaturation causes precipitation. Troubleshooting: Always pre-warm your media to 37°C before spiking, and vortex vigorously during the addition. Alternatively, perform a serial dilution in intermediate media rather than a direct 1:1000 spike.

Q: Does adjusting the pH of the cell culture media help stabilize the compound? A: Yes, but it is biologically restrictive. The THIQ amine is much more stable against oxidation when protonated (acidic pH)[6]. However, cell culture requires a physiological pH of ~7.4, where a significant fraction of the amine is unprotonated and vulnerable to autoxidation. You cannot drastically lower the media pH without killing your cells, which is why relying on antioxidants (Ascorbate) and chelators (EDTA) is the mandatory workaround.

Q: How can I verify that my compound is stable during a 72-hour assay? A: The gold standard is LC-MS/MS[4]. You must run a "media-only" stability control (spiked media incubated at 37°C without cells). Extract samples at 0, 24, 48, and 72 hours using cold acetonitrile to precipitate proteins, and monitor the parent mass (m/z ~222 for 6,7-Dimethoxy-2-methyl-1,2,3,4-THIQ) against the expected mass of the aromatized isoquinoline degradant (m/z ~218).

References

• Oxidative Rearomatization of Tetrahydroisoquinolines Promoted by Pyridine-N-oxide. ACS Publications. Available at:[Link]

• Oxidative Rearomatization of Tetrahydroisoquinolines Promoted by Pyridine-N-oxide. National Institutes of Health (PMC). Available at:[Link]

• Chemoenzymatic One-Pot Process for the Synthesis of Tetrahydroisoquinolines. MDPI. Available at:[Link]

• How to know the stability of drugs and reagents in the cell culture media? ResearchGate. Available at:[Link]

• Tetrahydroisoquinolines affect the whole-cell phenotype of Mycobacterium tuberculosis by inhibiting the ATP-dependent MurE ligase. National Institutes of Health (PMC). Available at:[Link]

• Concise Redox Deracemization of Secondary and Tertiary Amines with a Tetrahydroisoquinoline Core via a Nonenzymatic Process. Dalian Institute of Chemical Physics. Available at:[Link]

Sources

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• 4. researchgate.net [researchgate.net]
• 5. Tetrahydroisoquinolines affect the whole-cell phenotype of Mycobacterium tuberculosis by inhibiting the ATP-dependent MurE ligase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

validation of analytical methods for 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline detection

Validation of Analytical Methods for 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline Detection: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with quantifying basic isoquinoline alkaloids in complex matrices. 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (also known as O-Methylcorypalline; CAS RN: 16620-96-5) is a critical compound in neuropharmacological research and a key synthetic intermediate[1][2].

Detecting this compound accurately presents a unique set of chromatographic and mass spectrometric challenges. Its basic tertiary amine structure leads to severe secondary interactions on traditional silica columns, while its structural isomers complicate mass transitions. In this guide, we will objectively compare traditional analytical alternatives against an optimized, high-throughput UHPLC-ESI-MS/MS workflow, detailing the mechanistic causality behind each experimental choice to ensure a robust, self-validating analytical system.

Comparative Analysis of Analytical Modalities

When validating a detection method for 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline, the choice of modality dictates both the sensitivity and the structural specificity of the assay.

• Alternative 1: Traditional HPLC-UV (230 nm) Standard purity assessments for synthesized isoquinoline derivatives often rely on HPLC coupled with UV detection at 230 nm[3]. While this method is highly accessible and sufficient for bulk formulation checks (>95% purity), it lacks the sensitivity required for trace-level bioanalysis or pharmacokinetic (PK) profiling. Furthermore, UV detection cannot differentiate between co-eluting structural isomers.

• Alternative 2: Chiral HPLC-DAD For stereoisomeric resolution, researchers traditionally rely on semi-preparative chiral HPLC. Methods utilizing Chiralcel OD-H columns with a hexane/2-propanol/diethylamine mobile phase are standard for resolving the absolute configurations of tetrahydroisoquinoline derivatives[4]. However, these normal-phase methods suffer from extended run times (>25 minutes) and are incompatible with standard reversed-phase high-throughput screening.

• The Product: Optimized UHPLC-ESI-MS/MS To overcome the limitations of UV detection and normal-phase chromatography, we have validated an optimized Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) protocol. By utilizing Multiple Reaction Monitoring (MRM) and a charged-surface hybrid (CSH) stationary phase, this method delivers sub-nanogram sensitivity, eliminates peak tailing, and reduces run times to under 5 minutes.

Performance Metrics Comparison

Analytical Parameter	Alternative 1: HPLC-UV	Alternative 2: Chiral HPLC	Product: Optimized UHPLC-MS/MS
Primary Application	Bulk purity validation	Stereoisomer resolution	Trace bioanalysis & PK studies
Limit of Detection (LOD)	~50 ng/mL	~100 ng/mL	0.5 ng/mL
Limit of Quantitation (LOQ)	~150 ng/mL	~300 ng/mL	1.5 ng/mL
Linear Dynamic Range	0.5 – 100 µg/mL	1.0 – 50 µg/mL	1.5 – 1000 ng/mL
Run Time per Sample	15.0 min	25.0 min	4.5 min
Matrix Interference	High (Requires extensive prep)	High	Low (High MRM selectivity)

Mechanistic Causality in Method Design

To move beyond simply listing steps, it is vital to understand why specific parameters are chosen for this alkaloid.

Chromatographic Causality (The Silanol Effect): 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline possesses a basic tertiary amine embedded within its saturated ring system. With a predicted pKa of ~8.5, this nitrogen is fully protonated at standard reversed-phase pH levels. If analyzed using a traditional C18 column, the protonated amine will undergo secondary electrostatic interactions with residual, unreacted silanols on the silica backbone. This causes severe peak tailing (Asymmetry factor > 2.0). Our Solution: We employ a Charged-Surface Hybrid (CSH) C18 column. The low-level positive surface charge of the CSH particle electrostatically repels the protonated alkaloid, forcing the separation to rely purely on hydrophobic interactions, yielding perfectly symmetrical peaks.

Ionization Causality (ESI+ Optimization): To maximize electrospray ionization (ESI) efficiency in positive mode, the mobile phase must maintain the analyte in its protonated state [M+H]+ (m/z 208.1) without causing ion suppression. We utilize 0.1% formic acid buffered with 10 mM ammonium formate. The volatile formate buffer maintains a constant ionic strength, which stabilizes the Taylor cone during desolvation, drastically reducing inter-injection variability.

Visualizations

UHPLC-MS/MS workflow for 6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline detection.

ESI+ collision-induced dissociation pathway for the m/z 208.1 precursor ion.

Self-Validating Experimental Protocol

A robust protocol must be a self-validating system. The following workflow incorporates built-in System Suitability Testing (SST) to ensure data integrity before any unknown samples are quantified.

Phase 1: Sample Preparation (Mixed-Mode SPE)

Because the target analyte is basic, we utilize Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction to orthogonalize the cleanup process and eliminate matrix effects.

• Conditioning: Pass 1 mL Methanol (MeOH), followed by 1 mL 2% Formic Acid in Water through the MCX cartridge.

• Loading: Dilute 200 µL of sample matrix (e.g., plasma) 1:1 with 4% phosphoric acid to disrupt protein binding. Load onto the cartridge. (Causality: Low pH ensures the alkaloid is positively charged and binds tightly to the sulfonic acid cation-exchange sites).

• Washing: Wash with 1 mL 2% Formic Acid in Water, followed by 1 mL 100% MeOH. (Causality: The MeOH wash removes neutral lipids and isobaric interferences while the analyte remains ionically bound).

• Elution: Elute with 1 mL of 5% Ammonium Hydroxide in MeOH. (Causality: The high pH neutralizes the tertiary amine, releasing it from the sorbent).

• Reconstitution: Evaporate to dryness under N2 and reconstitute in 100 µL of Initial Mobile Phase.

Phase 2: UHPLC-MS/MS Acquisition Parameters

• Column: Waters XSelect CSH C18 (2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: Water + 0.1% Formic Acid + 10 mM Ammonium Formate

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Gradient: 5% B to 60% B over 3.0 minutes; flush at 95% B for 0.5 min; re-equilibrate for 1.0 min. Flow rate: 0.4 mL/min.

• MS/MS MRM Transitions (Positive ESI):

  • Quantifier: m/z 208.1 → 193.1 (Collision Energy: 15 eV)

  • Qualifier: m/z 208.1 → 177.1 (Collision Energy: 25 eV)

Phase 3: System Suitability & Self-Validation Criteria

Before acquiring sample data, the system must independently validate its own performance:

• Blank Injection: Inject a reconstituted blank matrix. Pass Criteria: Interfering peaks at the analyte retention time must be < 20% of the Lower Limit of Quantitation (LLOQ) area.

• SST Replicates: Inject six consecutive replicates of the LLOQ standard (1.5 ng/mL). Pass Criteria: The relative standard deviation (%RSD) of the peak area must be ≤ 5.0%, and retention time drift must be ≤ 0.05 minutes. If the system fails this gate, the run halts automatically, preventing the generation of compromised data.

References

• PubChem . "6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydro-isoquinoline." National Center for Biotechnology Information. URL:[Link]

• CAS Common Chemistry . "1,2,3,4-Tetrahydro-6,7-dimethoxy-2-methylisoquinoline." American Chemical Society. URL:[Link]

• Wouters, J. et al. "Structure analysis of the three stereoisomers of 1,1′-(propane-1,3-diyl)-bis-(6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline) hydrochloride after resolution by semi-preparative chiral HPLC establishes the absolute configuration and conformation." European Journal of Medicinal Chemistry 45 (2010) 3240-3244. URL:[Link]

• Richter, L. et al. "Synthesis and characterization in rodent brain of the subtype selective NR2B NMDA receptor ligand [11C]Ro 04-5595 as a potential PET radiotracer." Semantic Scholar. URL:[Link]

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• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. (PDF) Bis-tetrahydroisoquinoline derivatives: Structure analysis of the three stereoisomers of 1,1′-(propane-1,3-diyl)-bis-(6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline) [academia.edu]

The Structural Switch: 6,7-Dimethoxy vs. 6,7-Dihydroxy Tetrahydroisoquinolines in Receptor Selectivity

As a Senior Application Scientist in drug discovery, I frequently encounter research programs that rely on "privileged structures"—molecular frameworks capable of binding diverse targets based on minor peripheral modifications. The tetrahydroisoquinoline (THIQ) core is a textbook example. Because of its structural homology with endogenous dopamine, researchers often default to the assumption that all THIQ derivatives inherently target the dopaminergic system.

However, empirical data reveals a strict pharmacological divergence dictated by the substitution pattern on the aromatic ring. This guide provides an objective, data-driven comparison between 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (also known as O-methylcorypalline or compound 3c) and its 6,7-dihydroxy alternatives (such as Salsolinol or Br-BTHIQ), detailing how a simple methylation shifts the selectivity from Dopamine Receptors (DRs) to Neuronal Nicotinic Acetylcholine Receptors (nAChRs).

Mechanistic Overview: The Causality of Receptor Selectivity

The divergence in receptor selectivity between these two classes of THIQs is driven entirely by the presence or absence of hydrogen-bonding potential on the catechol ring.

• The Dopamine Receptor Anchor (6,7-Dihydroxy Alternatives): Dopamine receptors (D1–D5) feature a highly conserved binding pocket. The free hydroxyl groups at the 6 and 7 positions of the THIQ core act as critical hydrogen bond donors/acceptors. They anchor the molecule to highly conserved serine residues (e.g., Ser5.42 and Ser5.46 in the D2 receptor) on transmembrane domain 5 [2]. This specific interaction is the fundamental driver of dopaminergic affinity and subsequent G-protein coupled signaling.

• The nAChR Shift (6,7-Dimethoxy-2-methyl-1,2,3,4-THIQ): Methylation of these hydroxyl groups to form a 6,7-dimethoxy moiety masks the hydrogen-bonding potential, effectively abolishing dopaminergic affinity. Instead, the increased lipophilicity and altered steric bulk perfectly complement the hydrophobic binding pocket of the α4β2 nAChR . According to Crestey et al., this specific dimethoxy derivative acts as a potent, submicromolar competitive antagonist at the α4β2 nAChR, exhibiting >300-fold selectivity over other nAChR subtypes while showing negligible affinity for the dopamine transporter (DAT) [1].

Quantitative Performance Comparison

To objectively evaluate the target profiles, the table below summarizes the binding affinities and functional roles of the 6,7-dimethoxy product versus the 6,7-dihydroxy alternatives.

Pharmacological Parameter	6,7-Dimethoxy-2-methyl-1,2,3,4-THIQ (Product)	6,7-Dihydroxy-THIQ Alternatives (e.g., Br-BTHIQ)
Primary Target	α4β2 nAChR	D2, D3, D4 Dopamine Receptors
Binding Affinity (K_i)	Submicromolar (nM range)	13.8 nM (D4R) to 286 nM (D2R)
Target Selectivity	>300-fold over α4β4, α3β4, α7	D4 > D3 > D2
Dopamine Transporter (DAT)	Negligible (IC50 > 10,000 μM)	Moderate to High Affinity
Functional Role	Competitive Antagonist (Ion Channel Blockade)	Partial Agonist / Antagonist (cAMP Modulation)
Key Structural Driver	Steric bulk and lipophilic fit	Hydrogen bonding via free hydroxyls

Experimental Workflows & Self-Validating Protocols

To objectively validate this pharmacological divergence in your own laboratory, you must employ orthogonal assays that isolate the specific receptor interactions. Below are the field-proven methodologies for quantifying these differences.

Protocol A: Radioligand Competition Binding Assay (Target Affinity)

This protocol is designed to quantify the binding affinity (K_i) of THIQ derivatives at the α4β2 nAChR versus the D2 Dopamine Receptor.

• Membrane Preparation: Homogenize cells expressing the target of interest (e.g., SH-SY5Y cells for native α4β2 nAChR, or CHO-K1 cells stably expressing D2R) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 20 minutes at 4°C to isolate the membrane fraction.

  • Causality: Isolating the membrane fraction removes cytosolic enzymes that could degrade the test ligand and concentrates the receptor density, drastically improving the assay's signal-to-noise ratio.

• Radioligand Incubation: Resuspend the membrane pellet and incubate with a highly selective radioligand: use [³H]cytisine for α4β2 nAChR assays, and [³H]raclopride for D2R assays. Co-incubate with varying concentrations (10⁻¹⁰ to 10⁻⁴ M) of the test THIQ compound for 90 minutes at room temperature.

  • Causality: Using target-specific tritiated ligands ensures that any displacement observed is exclusively due to the test compound competitively binding at the orthosteric site of that specific receptor.

• Termination and Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Wash the filters three times with ice-cold buffer.

  • Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, reducing non-specific binding of the radioligand to the filter and ensuring the measured radioactivity reflects true receptor binding.

• Data Analysis: Transfer filters to scintillation vials, add scintillation cocktail, and measure radioactivity. Calculate the IC50 using non-linear regression and convert to K_i using the Cheng-Prusoff equation.

Protocol B: HTRF cAMP Assay (Functional D2R Activity)

This protocol determines whether a THIQ compound capable of binding the D2R acts as an agonist or antagonist.

• Cell Plating & Stimulation: Plate CHO-K1 cells stably expressing the Gi-coupled D2R in a 384-well microplate. Add the adenylyl cyclase activator Forskolin (10 μM) alongside the test compound.

  • Causality: Because the D2 receptor is Gi-coupled (which inhibits cAMP production), Forskolin is required to artificially raise the baseline cAMP levels. This creates a measurable window so that agonist-induced decreases in cAMP can be detected.

• Lysis and Detection: After a 30-minute incubation, lyse the cells and add d2-labeled cAMP and an anti-cAMP Cryptate conjugate (from a standard HTRF kit).

  • Causality: This is a competitive immunoassay. Endogenous cellular cAMP competes with the d2-labeled cAMP for binding to the Cryptate antibody. A decrease in cellular cAMP (indicating D2R agonism) results in more d2-cAMP binding to the antibody, thereby increasing the Time-Resolved Fluorescence Energy Transfer (TR-FRET) signal.

• Measurement: Read the plate at 665 nm and 620 nm. Calculate the ratio to determine the EC50 or IC50 of the functional response.

Visualizing the Pharmacological Divergence

The following diagram maps the structure-activity relationship (SAR) logic, illustrating how the substitution pattern on the THIQ core dictates the downstream signaling cascade.

Fig 1: Pharmacological divergence of THIQs based on 6,7-substitution patterns.

References

• Crestey F, Jensen AA, Borch M, Andreasen JT, Andersen J, Balle T, Kristensen JL. Design, Synthesis, and Biological Evaluation of Erythrina Alkaloid Analogues as Neuronal Nicotinic Acetylcholine Receptor Antagonists. Journal of Medicinal Chemistry. 2013;56(23):9673-9682. [Link]

• Harding WW, et al. Natural Product-Inspired Dopamine Receptor Ligands. Journal of Medicinal Chemistry. 2021. [Link]

Comparative Efficacy Guide: 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline and Related Isoquinoline Alkaloids

Executive Summary

Isoquinoline alkaloids represent a highly versatile class of nitrogenous organic compounds with profound implications in neuropharmacology and drug discovery. As researchers and drug development professionals seek to target neurodegenerative pathways, understanding the specific receptor-binding kinetics and enzymatic inhibition profiles of these compounds is critical. This guide provides an objective, data-driven comparison of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (also known as N-methylheliamine or O-methylcorypalline) against structurally related analogs, detailing their comparative efficacy, mechanistic pathways, and self-validating experimental methodologies.

Mechanistic Profiling & Causality

The therapeutic efficacy of isoquinoline alkaloids in models of Parkinson's disease, Alzheimer's disease, and oxidative stress is heavily dictated by their structural substitutions, which alter their target affinity.

• 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline: This specific alkaloid functions as a targeted, albeit weak, monoamine oxidase B (MAO-B) inhibitor with a reported Ki​ of 29 µM 1[1]. By inhibiting MAO-B, it prevents the enzymatic degradation of dopamine, thereby reducing the generation of reactive oxygen species (ROS) that accompany dopamine metabolism. Crucially, it also exhibits sub-micromolar binding affinity toward the α4β2 nicotinic acetylcholine receptor (nAChR), showing over 300-fold selectivity compared to α4β4 , α3β4 , and α7 subtypes 2[2]. This dual action provides both dopaminergic preservation and cholinergic modulation.

• Salsolidine (6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinoline): A structural isomer where the methyl group is shifted from the nitrogen to the carbon-1 position. This subtle shift drastically alters its enzymatic pocket affinity, shifting its selectivity toward MAO-A with a Ki​ of 6 µM for its (R)-enantiomer 3[3].

• Salsoline: A monomethylated metabolite of salsolinol. Unlike the synthetic inhibitors above, elevated concentrations of salsoline in cerebrospinal fluid have been tied to the neuropathology of chronic alcoholism and Parkinson's disease, acting as a neurotoxin rather than a protectant 4[4].

• Complex Isoquinolines (e.g., Berberine): These extended structures engage broader neuroprotective mechanisms, notably the activation of the NRF2-KEAP1 antioxidant pathway. They facilitate the dissociation of NRF2, which translocates to the nucleus to upregulate cytoprotective enzymes like Heme Oxygenase-1 (HO-1) and NQO1, effectively neutralizing intracellular ROS 5[5].

Pharmacological pathways of isoquinoline alkaloids mediating neuroprotection.

Quantitative Efficacy Comparison

The following table summarizes the comparative quantitative data regarding the target affinities and primary mechanisms of these related compounds:

Compound	Primary Target	Affinity / Potency	Mechanistic Role
6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline	MAO-B, α4β2 nAChR	Ki​ = 29 µM (MAO-B)	Dopaminergic preservation, cholinergic modulation, antidepressant-like effects
Salsolidine	MAO-A	Ki​ = 6 µM	Serotonin/Norepinephrine preservation
Salsoline	Dopamine Receptors	Endogenous Metabolite	Neuromodulation; accumulation linked to neurotoxicity
Berberine	NRF2-KEAP1, AChE	Dose-dependent (100-500 µg/mL)	Broad ROS scavenging, anti-inflammatory, calcium overload inhibition

Experimental Methodologies: Self-Validating PC-12 Assay

To objectively evaluate the neuroprotective efficacy of these alkaloids, researchers standardly utilize PC-12 cells (rat pheochromocytoma). This cell line is selected because it synthesizes dopamine and expresses functional MAO enzymes, providing a self-validating in vitro model for dopaminergic neuroprotection and oxidative stress6[6].

Protocol: Evaluation of ROS Scavenging and MAO Inhibition

• Cell Culture & Differentiation: Seed PC-12 cells in 96-well plates at a density of 1×104 cells/well. Treat with Nerve Growth Factor (NGF, 50 ng/mL) for 48 hours.

  • Causality: NGF differentiation induces a mature neuronal phenotype, ensuring the cells express the synaptic machinery and receptors targeted by the alkaloids.

• Alkaloid Pre-treatment: Incubate cells with varying concentrations (e.g., 10, 50, 100, 250 µg/mL) of the target isoquinoline alkaloid for 24 hours.

  • Causality: Pre-treatment allows sufficient time for intracellular accumulation and the transcriptional upregulation of NRF2-driven antioxidant enzymes prior to the stress event.

• Oxidative Stress Induction: Expose the cells to 200 µM H2​O2​ for 4 hours.

  • Causality: H2​O2​ acts as a direct exogenous source of ROS, mimicking the oxidative burst seen in neurodegenerative states.

• Viability & Enzymatic Quantification:

  • Assess cell viability using a standard MTT assay.

  • Quantify MAO-B activity using a fluorometric assay (e.g., Amplex Red), measuring the fluorescence of resorufin produced by H2​O2​ (a byproduct of MAO activity).

  • Causality: Coupling viability data with direct enzymatic quantification ensures that the observed neuroprotection is mechanistically linked to MAO inhibition rather than generic cytotoxicity.

Step-by-step experimental workflow for evaluating alkaloid neurotoxicity and efficacy.

References

• N-Methylheliamine - Wikipedia Source: Wikipedia URL
• Simple Isoquinoline Alkaloids Source: ResearchGate URL
• Salsolidine - Wikipedia Source: Wikipedia URL
• Salsoline - Wikipedia Source: Wikipedia URL
• Research Progress on Neuroprotective Effects of Isoquinoline Alkaloids Source: PMC - NIH URL
• Neuroprotective Potential of Isoquinoline Alkaloids from Glaucium grandiflorum Boiss. and A. Huet subsp. refractum (Nábelek)

Sources

• 1. N-Methylheliamine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Salsolidine - Wikipedia [en.wikipedia.org]
• 4. Salsoline - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. Research Progress on Neuroprotective Effects of Isoquinoline Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Comparing the Half-Life of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline Across Mammalian Models

The Critical Role of Half-Life in Preclinical Research

The elimination half-life (t½) of a drug is a primary pharmacokinetic parameter that dictates the dosing interval and the time required to reach steady-state concentrations. Significant variations in half-life across species can have profound implications for the translation of efficacy and toxicity data from animal models to humans. Factors such as metabolic rate, plasma protein binding, and organ clearance mechanisms can all contribute to these interspecies differences.[1] Therefore, a systematic comparison of the half-life of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline in various mammalian models is a crucial step in its preclinical development.

Establishing a Robust Experimental Framework

To ensure the generation of high-quality, comparable data, a well-designed and validated experimental protocol is essential. The following sections outline a step-by-step methodology for determining the half-life of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline.

Experimental Workflow for Half-Life Determination

Caption: A generalized experimental workflow for determining the pharmacokinetic profile of a test compound.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, incorporating steps to ensure data integrity and reproducibility.

1. Compound and Reagents:

• Test Article: 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline (purity >98%).

• Vehicle: A suitable vehicle for both intravenous (IV) and oral (PO) administration should be developed and validated (e.g., saline, 5% dextrose, or a formulation containing a solubilizing agent like PEG400).

• Internal Standard (IS): A structurally similar compound for the analytical method (e.g., a deuterated analog of the test article).

2. Animal Models:

• Species: Male and female animals from four species:

  • Mice (e.g., C57BL/6)

  • Rats (e.g., Sprague-Dawley)

  • Rabbits (e.g., New Zealand White)

  • Dogs (e.g., Beagle)

• Health Status: All animals should be healthy and acclimated to the laboratory environment for at least one week before the study.

• Housing: Animals should be housed in appropriate conditions with controlled temperature, humidity, and light-dark cycles, and have access to food and water ad libitum, except for fasting before oral dosing.

3. Analytical Method Validation:

• A sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline in plasma must be developed and validated according to regulatory guidelines (e.g., FDA or EMA).[2][3][4][5]

• Validation parameters should include:

  • Selectivity and specificity

  • Linearity and range

  • Accuracy and precision (intra- and inter-day)

  • Matrix effect

  • Recovery

  • Stability (bench-top, freeze-thaw, and long-term)

4. Study Design and Dosing:

• Groups: For each species, two groups will be used: an IV administration group and a PO administration group (n=3-5 animals per group).

• Dose Selection: The IV dose should be low and well-tolerated, while the PO dose should be higher to ensure measurable plasma concentrations. Preliminary dose-ranging studies may be necessary.

• Administration:

  • IV: A single bolus injection into a suitable vein (e.g., tail vein for rodents, marginal ear vein for rabbits, cephalic vein for dogs).

  • PO: A single dose administered via oral gavage. Animals should be fasted overnight before oral dosing.

5. Blood Sampling:

• Schedule: A sparse sampling schedule should be employed for rodents, while a serial sampling schedule can be used for rabbits and dogs.

• Time Points (IV): Pre-dose, and at approximately 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, and 24 hours post-dose.

• Time Points (PO): Pre-dose, and at approximately 15, 30 minutes, and 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

• Collection: Blood samples (e.g., 50-100 µL from rodents, 0.5-1 mL from rabbits and dogs) should be collected into tubes containing an anticoagulant (e.g., K2EDTA) and immediately placed on ice.

6. Sample Processing and Analysis:

• Plasma Preparation: Centrifuge the blood samples (e.g., at 3000 x g for 10 minutes at 4°C) to separate the plasma.

• Storage: Store the plasma samples at -80°C until analysis.

• Bioanalysis: Analyze the plasma samples for the concentration of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline using the validated LC-MS/MS method.

7. Pharmacokinetic Analysis:

• Software: Use validated pharmacokinetic software (e.g., Phoenix WinNonlin) to perform non-compartmental analysis (NCA) of the plasma concentration-time data.

• Parameters: The following key pharmacokinetic parameters should be calculated:

  • Elimination Half-Life (t½): The time required for the plasma concentration to decrease by half.

  • Area Under the Curve (AUC): The total drug exposure over time.

  • Clearance (CL): The volume of plasma cleared of the drug per unit of time.

  • Volume of Distribution (Vd): The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

  • For PO administration: Maximum plasma concentration (Cmax), time to reach Cmax (Tmax), and oral bioavailability (F%).

Interpreting the Data: A Comparative Analysis

Once the pharmacokinetic parameters are determined for each species, a comprehensive comparison can be made.

Data Presentation

Summarize the key pharmacokinetic parameters in a clear and concise table for easy comparison across the different mammalian models.

Parameter	Mouse	Rat	Rabbit	Dog
t½ (h)	Data	Data	Data	Data
CL (mL/min/kg)	Data	Data	Data	Data
Vd (L/kg)	Data	Data	Data	Data
AUC (ng*h/mL)	Data	Data	Data	Data
Cmax (ng/mL) (PO)	Data	Data	Data	Data
Tmax (h) (PO)	Data	Data	Data	Data
F (%)	Data	Data	Data	Data

Causality Behind Expected Differences

In the absence of direct data for 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline, we can hypothesize potential reasons for interspecies variations in its half-life based on the metabolism of related isoquinoline alkaloids.

Caption: Potential metabolic pathways for 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline.

• Metabolism: The primary driver of half-life differences is often metabolism, primarily by cytochrome P450 (CYP) enzymes in the liver. The expression and activity of specific CYP isoforms can vary significantly between species. For isoquinoline alkaloids, O-demethylation, N-demethylation, and aromatic hydroxylation are common metabolic pathways.[6] In vitro studies using liver microsomes from different species can provide preliminary insights into metabolic stability. One study on related 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives noted extensive metabolism in rat liver microsomes.

• Plasma Protein Binding: The extent to which a drug binds to plasma proteins can influence its distribution and clearance. Species-specific differences in plasma protein concentrations and binding affinities can affect the unbound, pharmacologically active fraction of the drug and its availability for metabolism and excretion.[1]

• Body Size and Physiology: Allometric scaling principles can be applied to extrapolate pharmacokinetic parameters across species based on body weight and physiological parameters. However, these are empirical relationships and should be confirmed with experimental data.

Conclusion

While direct comparative half-life data for 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is currently lacking in the public domain, this guide provides a robust and scientifically sound framework for researchers to generate this critical information. By following the detailed experimental protocol and considering the potential sources of interspecies variability, drug development professionals can build a comprehensive pharmacokinetic profile of this promising compound. This, in turn, will enable more informed decisions regarding dose selection for further preclinical efficacy and toxicity studies and ultimately support its potential translation to clinical applications.

References

• Diastereoselective Synthesis of (–)-6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic Acid via Morpholinone Derivatives. MDPI. (2023). Available at: [Link]

• Synthesis and pharmacological evaluation of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives as sigma-2 receptor ligands. ResearchGate. (2025). Available at: [Link]

• Reactions of 6,7-dimethoxy- 3,4-dihydroisoquinoline with o-quinone methides. ResearchGate. (2011). Available at: [Link]

• Natural isoquinoline alkaloids: binding aspects to functional proteins, serum albumins, hemoglobin, and lysozyme. PMC. (2014). Available at: [Link]

• 6,7-Dimethoxy-1,2,3,4-Tetrahydro-Isoquinoline-3-Carboxylic Acid Attenuates Heptatocellular Carcinoma in Rats with NMR-Based Metabolic Perturbations. Taylor & Francis Online. (2017). Available at: [Link]

• Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Publishing. (2021). Available at: [Link]

• Anticonvulsant Potential of 1-Aryl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolines: Insights from Strychnine and Nicotine Models in In Vivo and In Silico Studies. MDPI. (2025). Available at: [Link]

• 6,7-Dimethoxy-1,2,3,4-Tetrahydro-Isoquinoline-3-Carboxylic Acid Attenuates Heptatocellular Carcinoma in Rats with NMR-Based Metabolic Perturbations. ResearchGate. (2025). Available at: [Link]

• 6,7-Dimethoxy-2-phenethyl-1,2,3,4-tetrahydroisoquinoline amides and corresponding ester isosteres as multidrug resistance reversers. PubMed. (2018). Available at: [Link]

• Analytical profiles of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline for the purposes of identification in forensic examinations sites. ResearchGate. (2019). Available at: [Link]

• Determination of Some Isoquinoline Alkaloids in Extracts Obtained from Selected Plants of the Ranunculaceae, Papaveraceae and Fumarioideae Families by Liquid Chromatography and In Vitro and In Vivo Investigations of Their Cytotoxic Activity. PMC. (2023). Available at: [Link]

• Clinical pharmacology and pharmacokinetics. European Medicines Agency. Available at: [Link]

• Determination of Selected Isoquinoline Alkaloids from Chelidonium majus, Mahonia aquifolium and Sanguinaria canadensis Extracts by Liquid Chromatography and Their In Vitro and In Vivo Cytotoxic Activity against Human Cancer Cells. MDPI. (2023). Available at: [Link]

• Bioequivalence Studies With Pharmacokinetic Endpoints for Drugs Submitted Under an Abbreviated New Drug Application. FDA. (2021). Available at: [Link]

• 1,2,3,4-Tetrahydroisoquinoline Derivatives as a Novel Deoxyribonuclease I Inhibitors. PubMed. (2021). Available at: [Link]

• Analytical Methods for Quantification of Drug Metabolites in Biological Samples. IntechOpen. (2012). Available at: [Link]

• Benzylisoquinoline Alkaloid Metabolism: A Century of Discovery and a Brave New World. Oxford Academic. (2013). Available at: [Link]

• Pharmacokinetic studies in man - Scientific guideline. European Medicines Agency. (2015). Available at: [Link]

• Determination of Some Isoquinoline Alkaloids in Extracts Obtained from Selected Plants of the Ranunculaceae, Papaveraceae and Fumarioideae Families by Liquid Chromatography and In Vitro and In Vivo Investigations of Their Cytotoxic Activity. ResearchGate. (2025). Available at: [Link]

• Oral pharmacokinetics in beagle dogs of the mitragynine metabolite, 7-hydroxymitragynine. PMC. (2021). Available at: [Link]

• Preclinical Pharmacokinetic/Pharmacodynamic Studies and Clinical Trials in the Drug Development Process of EMA-Approved Antibacterial Agents: A Review. PMC. (2020). Available at: [Link]

• 1, 2, 3, 4-tetrahydroisoquinoline derivatives and synthetic method and uses thereof. Google Patents. (2012).

• Selective and Simple Determination of Isoquinoline Alkaloids in Papaver Species by Ion Mobility Spectrometry. Brieflands. (2022). Available at: [Link]

• LC-MS/MS Methods for Quantifying Drugs and Metabolites in Plasma. Longdom Publishing. (2025). Available at: [Link]

• Dose-dependent alkaloid sequestration and N-methylation of decahydroquinoline in poison frogs. Carroll Collected. (2022). Available at: [Link]

• Reactions of 6,7-Dimethoxy-3,4-dihydroisoquinoline with o-Quinone Methides. ResearchGate. (2025). Available at: [Link]

• Pharmacokinetics and Bioavailability. Food and Drug Administration. (1987). Available at: [Link]

• Methionine Metabolism Is Down-Regulated in Heart of Long-Lived Mammals. MDPI. (2022). Available at: [Link]

• Pharmacokinetics of mavacoxib in New Zealand White rabbits (Oryctolagus cuniculus). Semantic Scholar. (2022). Available at: [Link]

• Pharmacokinetic profiles of the active metamizole metabolites in healthy horses. Wiley Online Library. (2017). Available at: [Link]

• Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs. SciSpace. (2021). Available at: [Link]

• Synthesis Of Novel 1,2,3,4-Tetrahydro- Isoquinoline Derivatives. International Journal of Scientific & Technology Research. (2020). Available at: [Link]

• Pharmacokinetic Characteristics of the Drug Based on Moxidectin for Young Stock and Small Breed of Domestic Animals. World Veterinary Journal. (2020). Available at: [Link]

• ChemInform Abstract: Synthesis and Pharmacological Investigations of 1,2,3,4- Tetrahydroisoquinoline Derivatives. ResearchGate. (2026). Available at: [Link]

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• 3. Bioequivalence Studies With Pharmacokinetic Endpoints for Drugs Submitted Under an Abbreviated New Drug Application | FDA [fda.gov]
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• 6. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline

Introduction: As researchers and drug development professionals, our work with novel chemical entities like 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline is foundational to innovation. However, our responsibility extends beyond synthesis and application to the safe and environmentally conscious management of resulting waste streams. This guide provides a comprehensive, technically grounded framework for the proper disposal of this compound, ensuring the safety of laboratory personnel and adherence to regulatory standards.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Understanding the inherent risks of a compound is the cornerstone of safe handling and disposal. Based on its chemical structure—a substituted tetrahydroisoquinoline, which is a nitrogen-containing heterocyclic amine—we can anticipate specific hazards. Analogous compounds are classified as hazardous under the Occupational Safety and Health Administration (OSHA) 29 CFR 1910.1200 standard.[3]

The primary risks stem from its irritant and potentially corrosive nature. Direct contact can cause irritation or burns to the skin and eyes.[1][3][4] Inhalation of dust or aerosols may lead to respiratory tract irritation.[3][5]

Table 1: Hazard Profile based on Structural Analogs

Hazard Category	Classification	Rationale and Key Considerations
Skin Corrosion/Irritation	Category 2 (Irritant) / Potential for Burns	Causes skin irritation.[3][4] Prolonged or concentrated contact may lead to chemical burns, a common hazard with amine compounds.[1]
Serious Eye Damage/Irritation	Category 2 (Irritant) / Potential for Burns	Causes serious eye irritation.[3][4] Direct contact can result in eye burns.[1] Immediate and thorough rinsing is critical.
Acute Toxicity (Oral)	Category 4 (Harmful if swallowed)	Ingestion may be harmful and can cause gastrointestinal tract irritation or burns.[1][3][5]

| Specific Target Organ Toxicity | Category 3 (Respiratory Irritation) | May cause respiratory irritation if inhaled as a dust or aerosol.[3][5] |

Furthermore, thermal decomposition presents a significant hazard. When heated to decomposition, this nitrogen-containing organic compound can release toxic and irritating gases, including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx).[3][6] This is a critical consideration for selecting the final disposal method, favoring controlled incineration in an approved facility.

Immediate Safety & Personal Protective Equipment (PPE)

Before handling the compound or its waste, establishing a robust safety perimeter through engineering controls and appropriate PPE is non-negotiable.

Engineering Controls: All handling of 6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline and its waste, including weighing, transferring, and preparing for disposal, must be conducted within a certified chemical fume hood.[1] This minimizes the risk of inhalation. An eyewash station and safety shower must be readily accessible.[1][3]

Table 2: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	To prevent skin contact and potential irritation or burns. Gloves must be inspected before use and changed immediately if contaminated.[2]
Eye/Face Protection	Safety goggles with side-shields or a face shield	To protect against splashes and dust, conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[1][3]
Skin/Body Protection	Lab coat and appropriate protective clothing	To prevent skin exposure on arms and body.[2] Contaminated clothing must be removed immediately and decontaminated before reuse.[1]

| Respiratory Protection | NIOSH/MSHA approved respirator (if needed) | Required if there is a risk of generating dust or aerosols outside of a fume hood, or during a large spill cleanup.[1] |

Waste Segregation and Containerization Protocol

Proper disposal begins at the point of generation. The cardinal rule is to never dispose of this chemical down the sink or in the general trash.[7] Doing so can harm the environment and violate federal regulations.[8][9]

• Designate a Waste Container: Obtain a clean, dry, and chemically compatible container specifically for this waste stream. The container must have a secure, tight-fitting lid.[10][11]

• Label Correctly: Immediately affix a hazardous waste label to the container. The label must be filled out completely, including:

  • The full chemical name: "6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline"

  • The words "Hazardous Waste"

  • An accurate description of the hazards (e.g., "Irritant," "Harmful if Swallowed")

  • The date accumulation started.

• Segregate Incompatibles: This waste must be kept separate from incompatible materials, particularly strong oxidizing agents, to prevent dangerous reactions.[3][6] Store the waste container in a designated satellite accumulation area, away from general laboratory traffic.[10]

• Avoid Overfilling: Do not fill the waste container to more than 75-80% of its capacity.[11] This headspace, or "ullage," allows for vapor expansion with temperature changes, preventing container failure.

Disposal Pathways Decision Framework

The specific action for disposal depends on the nature and quantity of the waste. The following diagram and protocols provide a clear decision-making framework.

Caption: Disposal decision workflow for generated waste.

Protocol 4.1: Decontamination of Contaminated Labware

• Initial Rinse: Carefully rinse the contaminated glassware or equipment with a suitable organic solvent (e.g., methanol or ethanol) to remove residual compound.

• Collect Rinsate: This initial rinsate is considered hazardous waste. Collect it in the designated, labeled waste container described in Section 3.

• Secondary Wash: Wash the rinsed labware with soap and water as per standard laboratory procedure.

• Verification: For acutely hazardous materials, a triple rinse is often required by the EPA before a container is considered "empty."[10] Adopting this best practice ensures thorough decontamination.

Protocol 4.2: Management of Small Spills

• Ensure Safety: Evacuate non-essential personnel. Ensure the area is well-ventilated, preferably within a fume hood.[1]

• Don PPE: Wear all PPE as detailed in Table 2.

• Containment & Cleanup:

  • For a solid spill , carefully sweep or vacuum the material.[1] Avoid generating dust.

  • For a liquid spill , cover with an inert absorbent material like sand or vermiculite.

• Collect Waste: Place the collected spill residue into the designated hazardous waste container.[2]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials (wipes, absorbents) as hazardous waste.

Protocol 4.3: Preparing Bulk Waste for Licensed Disposal

• Ensure Proper Containerization: Verify that the waste is in a secure, properly labeled container as detailed in Section 3.

• Documentation: Complete any internal institutional waste pickup forms required by your Environmental Health & Safety (EHS) department.

• Transfer to EHS: Arrange for the transfer of the waste container to your institution's EHS department or a licensed hazardous waste disposal contractor.

• Final Disposal Method: The licensed contractor will transport the waste to a permitted treatment, storage, and disposal facility (TSDF). The most appropriate disposal method for this compound is high-temperature incineration, which ensures the complete destruction of the organic molecule.[12]

Regulatory Compliance

All chemical waste disposal is governed by a framework of regulations. In the United States, the primary authority is the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). As this compound is used in pharmaceutical development, its waste may also fall under the EPA's Management Standards for Hazardous Waste Pharmaceuticals (40 CFR Part 266 Subpart P), which provides specific rules for healthcare and related facilities.[13] It is imperative to follow all federal, state, and local regulations, in addition to your institution's specific EHS policies.

References

• Material Safety Data Sheet for 1,2-Dimethyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride. (2003). Cole-Parmer.
• 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline Safety D
• SAFETY DATA SHEET for 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride. (2010). Fisher Scientific.
• Management of Waste - Prudent Practices in the Laboratory.
• A review: Analytical methods in pharmaceutical waste and its chemical hazards in environmental management. (2025). ScienceDirect.
• SAFETY DATA SHEET for 1,2,3,4-Tetrahydroisoquinoline. Fisher Scientific.
• Best Practices for Managing Labor
• New EPA Final Rule Gives Healthcare Facilities and Retailers a Break on Waste Pharmaceuticals and Nicotine Products. (2018). VelocityEHS.
• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. American Chemistry Council.
• SAFETY DATA SHEET for 1-Methyl-6,7-dimethoxy-3,4-dihydroisoquinoline. (2023). Fisher Scientific.
• 6,7-Dimethoxy-1,2,3,4-Tetrahydroisoquinoline | C11H15NO2.
• SAFETY DATA SHEET for 6-Hydroxy-1,2,3,4-tetrahydroisoquinoline. Fisher Scientific.
• Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. (2019). U.S. Environmental Protection Agency (EPA).
• Lab Chemical Waste Disposal SOP. Texas A&M University-Corpus Christi.
• Laboratory chemical waste.
• Chemical Waste (Guidance Note). University of Glasgow.

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